2-(1-Methoxypropan-2-yloxy)propan-2-ol

• CAS: 55956-22-4

Core Science & Biosynthesis

chemical and physical properties of 2-(1-Methoxypropan-2-yloxy)propan-2-ol

Title: Whitepaper: Chemical and Physical Properties of 2-(1-Methoxypropan-2-yloxy)propan-2-ol (CAS 55956-22-4)

Executive Summary As a Senior Application Scientist in solvent chemistry and drug development, I frequently encounter complex isomeric mixtures where structural nuances dictate macroscopic behavior. While the industry heavily relies on stable glycol ethers like dipropylene glycol monomethyl ether (DPGME)[1], specific isomers within this C₇H₁₆O₃ family present unique analytical challenges. The compound 2-(1-Methoxypropan-2-yloxy)propan-2-ol (CAS 55956-22-4)[2] is one such molecule. Unlike its stable ether counterparts, its specific connectivity—denoted by the SMILES string CC(COC)OC(C)(C)O[3]—reveals it to be a hemiketal .

This in-depth guide deconstructs the physical properties, thermodynamic instability, and the precise analytical methodologies required to isolate and characterize this elusive hemiketal without inducing thermal degradation.

Molecular Identity & Thermodynamic Causality

To understand the behavior of 2-(1-methoxypropan-2-yloxy)propan-2-ol, one must analyze its structural causality. The IUPAC name indicates a propan-2-ol main chain with a 1-methoxypropan-2-yloxy substituent at the C2 position.

Because C2 is already bonded to an oxygen atom (the hydroxyl group) and two methyl groups, attaching an ether linkage at this exact carbon creates a molecule where a single carbon is bonded to two oxygens—one hydroxyl and one ether. This is the textbook definition of a hemiketal. Specifically, it is the hemiketal formed by the nucleophilic addition of 1-methoxy-2-propanol to the carbonyl carbon of acetone.

The Causality of Instability: Hemiketals are notoriously unstable in isolation. The steric bulk of the two methyl groups from the acetone moiety, combined with the bulky 1-methoxy-2-propanol chain, creates significant intramolecular strain. By Le Chatelier’s principle, any application of heat (such as in a GC inlet) will immediately drive the equilibrium backward, cleaving the molecule into its constituent ketone and alcohol.

Hemiketal formation equilibrium and thermal reversion pathways.

Physical and Chemical Properties

When dealing with reactive intermediates or hemiketals, standard databases often provide in silico predicted values based on molecular weight and functional group contribution. However, an expert must interpret these with caution. The predicted boiling point of ~203 °C[4] is a theoretical construct; in reality, the molecule will thermally decompose well before reaching this temperature unless stabilized.

Property	Value	Scientific Context & Source
IUPAC Name	2-(1-Methoxypropan-2-yloxy)propan-2-ol	Standard nomenclature[3].
CAS Registry Number	55956-22-4	Registered identifier[2].
Molecular Formula	C₇H₁₆O₃	Isomeric with DPGME[3].
Molecular Weight	148.20 g/mol	Derived mass[4].
Canonical SMILES	CC(COC)OC(C)(C)O	Confirms hemiketal structure[3].
Boiling Point	~203.3 °C (Predicted)	In silico prediction[4]; practically unattainable due to thermal reversion.
Density	~0.955 g/cm³ (Predicted)	Consistent with related glycol ethers[4].

Self-Validating Analytical Protocol: Hemiketal Characterization

Because 2-(1-methoxypropan-2-yloxy)propan-2-ol degrades upon heating, standard Gas Chromatography-Mass Spectrometry (GC-MS) will yield false negatives, showing only acetone and 1-methoxy-2-propanol.

To circumvent this, I have designed a self-validating derivatization protocol . By replacing the labile hydroxyl proton with a trimethylsilyl (TMS) group, we lock the hemiketal into a stable TMS-ether. The protocol is "self-validating" because it splits the sample: the underivatized half proves the expected thermal breakdown, while the derivatized half proves the intact parent mass.

Step-by-Step Methodology:

• Cryogenic Aliquoting: Extract a 1.0 mL aliquot of the solvent matrix and immediately store it at -20 °C. Causality: Low temperatures kinetically freeze the equilibrium, preventing the hemiketal from reverting to acetone and alcohol during handling.

• Sample Splitting (The Validation Core): Divide the aliquot into two 0.5 mL vials: Vial A (Control) and Vial B (Test).

• In-Situ Derivatization (Vial B): Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) containing 1% Trimethylchlorosilane (TMCS) to Vial B.

  • Causality: BSTFA replaces the -OH proton with a TMS group. TMCS acts as a catalyst. Incubate at 4 °C for 30 minutes. The cold incubation is critical to prevent the exothermic derivatization reaction from providing enough activation energy to cleave the hemiketal bond.

• GC-MS Injection: Inject 1 µL of both vials into a GC-MS equipped with a standard non-polar column (e.g., DB-5MS).

  • Set the inlet temperature for Vial B to 200 °C to minimize thermal stress on the newly formed TMS-ether.

  • Set the inlet temperature for Vial A to 250 °C to force complete thermal degradation.

• Data Elucidation & Validation:

  • Vial A (Control): The chromatogram must show distinct peaks at m/z 58 (Acetone) and m/z 90 (1-Methoxy-2-propanol).

  • Vial B (Test): The chromatogram will show a distinct, later-eluting peak for the TMS-derivatized hemiketal (M⁺ = 220 m/z), with a characteristic fragmentation loss of a methyl group yielding a base peak at m/z 205. If both conditions are met, the presence of the hemiketal is unequivocally validated.

Self-validating analytical workflow for unstable hemiketal characterization.

Industrial & Drug Development Implications

In drug development, excipient purity is paramount. If a solvent mixture containing 1-methoxy-2-propanol is exposed to acetone (a common cleaning solvent) under mildly acidic conditions, 2-(1-methoxypropan-2-yloxy)propan-2-ol can form as an artifact. Because it is a hemiketal, it acts as a "hidden reservoir" of acetone. Upon administration or formulation processing, pH shifts or temperature increases can trigger the release of acetone, potentially causing unexpected toxicological profiles or API (Active Pharmaceutical Ingredient) degradation. Recognizing and testing for this specific CAS 55956-22-4 isomer using the validated protocol above ensures formulation integrity.

References

• Chemsrc. "2-(1-methoxypropan-2-yloxy)propan-1-ol | CAS#:55956-21-3" (Cross-reference for predicted isomeric properties). Chemsrc. Available at:[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 25484, Dipropylene glycol monomethyl ether". PubChem. Available at:[Link]

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Solubility Profile and Mechanistic Behavior of 2-(1-Methoxypropan-2-yloxy)propan-2-ol in Biphasic and Monophasic Solvent Systems

Executive Summary

As formulation architectures in drug development and industrial chemistry become increasingly complex, the selection of highly efficient, amphiphilic co-solvents is critical. 2-(1-Methoxypropan-2-yloxy)propan-2-ol —a highly active isomer within the commercial Dipropylene Glycol Monomethyl Ether (DPGME) cluster—serves as a premier coupling agent. This technical guide explores the thermodynamic principles governing its solubility profile across polar and non-polar media. By dissecting its Hansen Solubility Parameters (HSP) and detailing self-validating experimental protocols for phase boundary determination, this whitepaper provides researchers with the mechanistic grounding required to optimize microemulsions, enhance Active Pharmaceutical Ingredient (API) bioavailability, and stabilize water-borne polymer dispersions.

Molecular Architecture and Solvation Thermodynamics

The macroscopic solubility of 2-(1-Methoxypropan-2-yloxy)propan-2-ol is dictated by its dual-domain molecular architecture. The molecule features a hydrophilic backbone composed of two ether linkages and a terminal hydroxyl group, juxtaposed against sterically bulky, hydrophobic propyl and methyl chains.

This structural duality allows the molecule to minimize the thermodynamic penalty of solvating non-polar compounds in aqueous environments. To quantify this behavior, we rely on Hansen Solubility Parameters (HSP) , which deconstruct the total cohesive energy of the liquid into three distinct intermolecular forces: Dispersion ( δD​ ), Polar ( δP​ ), and Hydrogen Bonding ( δH​ ). As detailed by the 1[1], the balanced HSP profile of this isomer enables it to bridge the miscibility gap between highly disparate phases.

Table 1: Physicochemical and Hansen Solubility Parameters

Parameter	Value	Mechanistic Implication	Source
Molecular Weight	148.20 g/mol	Optimal size for rapid diffusion across phase boundaries.	2[2]
Log P (Octanol/Water)	-0.1 to 1.01	Exhibits near-equal affinity for lipid and aqueous phases, ideal for co-solvency.	1[1]
Dispersion Force ( δD​ )	15.5 MPa 1/2	Facilitates strong Van der Waals interactions with alkanes and aromatics.	1[1]
Polarity ( δP​ )	4.0 MPa 1/2	Moderate dipole moment prevents phase separation in semi-polar resins.	1[1]
Hydrogen Bonding ( δH​ )	11.5 MPa 1/2	Drives infinite miscibility in water via extensive proton exchange networks.	1[1]
Water Solubility	Miscible (Infinite)	Acts as a primary continuous phase modifier in aqueous formulations.	3[3]

Solubility Profile in Polar Solvents (Aqueous & Alcohols)

In highly polar media such as water or short-chain alcohols, 2-(1-Methoxypropan-2-yloxy)propan-2-ol exhibits infinite miscibility[2]. The causality behind this lies in the entropic and enthalpic dynamics of the system. While the hydrophobic propyl chains disrupt the highly ordered tetrahedral hydrogen-bond network of bulk water (an entropically unfavorable process), the ether oxygens and the terminal hydroxyl group compensate by acting as potent hydrogen bond acceptors and donors. This creates a thermodynamically stable, monophasic system.

Thermodynamic stabilization and H-bonding pathways in aqueous media.

Solubility Profile in Non-Polar Solvents (Alkanes, Aromatics, Lipids)

Unlike purely hydrophilic solvents (e.g., simple glycols), this isomer maintains exceptional solubility in non-polar solvents. Its dispersion parameter ( δD​=15.5 MPa 1/2 ) aligns closely with aliphatic hydrocarbons (e.g., dodecane δD​=16.0 MPa 1/2 )[4].

When introduced into a biphasic oil-water system, the molecule partitions at the interface. The hydrophobic tails orient toward the non-polar phase via London dispersion forces, while the hydrophilic head groups anchor into the aqueous phase. This drastically reduces interfacial tension, preventing Ostwald ripening and stabilizing microemulsions.

Amphiphilic coupling mechanism reducing interfacial tension in biphasic systems.

Experimental Methodologies for Solubility Determination

To rigorously evaluate the solubility limits and partitioning behavior of this solvent, empirical validation is required. The following protocols are designed as self-validating systems , eliminating subjective bias and ensuring thermodynamic equilibrium.

Protocol 1: Cloud Point Titration for Ternary Phase Boundary Determination

Objective: To map the binodal curve (miscibility limit) of the solvent in a non-polar/aqueous ternary system. Causality & Validation: The miscibility gap is highly sensitive to thermal fluctuations (LCST/UCST dynamics). Strict thermostatic control ensures the kinetic energy of the system remains constant. Furthermore, visual detection of the "cloud point" is subjective; utilizing a fiber-optic turbidimeter provides an objective, reproducible data point. Back-titration validates that the phase separation is a reversible thermodynamic event, not a kinetic artifact.

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 10.00 g of a binary mixture (e.g., 50% w/w 2-(1-Methoxypropan-2-yloxy)propan-2-ol and 50% w/w hexadecane) into a jacketed glass titration vessel.

• Thermostatic Equilibration: Connect the vessel to a circulating water bath set precisely to 25.0°C ± 0.1°C. Allow 15 minutes for complete thermal equilibration.

• Optical Setup: Submerge a fiber-optic turbidimeter probe into the solution. Baseline the optical transmittance to 100%.

• Titration: Titrate HPLC-grade water into the mixture at a strict rate of 0.1 mL/min using an automated syringe pump under constant magnetic stirring (400 rpm).

• Phase Inversion Detection: Record the exact volume of water added when the transmittance drops below 90%. This sudden opacity marks the onset of micellar aggregation and phase separation.

• Self-Validation (Back-Titration): Pause the water titration. Slowly back-titrate with the pure co-solvent until transmittance returns to >98%, confirming the reversibility of the phase boundary.

Protocol 2: GC-FID Determination of Partition Coefficient (Log P)

Objective: To quantify the thermodynamic distribution of the solvent between an aqueous phase and 1-octanol. Causality & Validation: Because 2-(1-Methoxypropan-2-yloxy)propan-2-ol lacks a conjugated π -system, standard HPLC-UV detection is highly insensitive and prone to baseline drift. Gas Chromatography with Flame Ionization Detection (GC-FID) provides exceptional sensitivity for volatile/semi-volatile ethers. Pre-saturating the phases prevents volume shifts during the shake-flask equilibration, ensuring the calculated Log P reflects true partitioning rather than solvent dissolution.

Step-by-Step Methodology:

• Phase Saturation: Vigorously stir equal volumes of 1-octanol and HPLC-grade water for 24 hours at 25°C to achieve mutual thermodynamic saturation. Separate the phases using a separatory funnel.

• Solute Addition: Dissolve the solvent in the pre-saturated aqueous phase to achieve a precise concentration of 1.0 mg/mL.

• Partitioning: Transfer 5.0 mL of the spiked aqueous phase and 5.0 mL of the pre-saturated 1-octanol into a 20 mL borosilicate glass vial. Seal with a PTFE-lined cap.

• Equilibration: Agitate the vial on a mechanical shaker at 100 rpm for 24 hours at 25.0°C ± 0.1°C. Follow with centrifugation at 3000 rpm for 15 minutes to resolve any microemulsions at the interface.

• Quantification: Carefully extract 1.0 µL aliquots from both the upper (octanol) and lower (aqueous) phases. Inject into a GC-FID equipped with a polar capillary column (e.g., PEG stationary phase).

• Calculation: Determine the peak area for both phases. Calculate Log P using the formula: log10​(Areaoctanol​/Areawater​) .

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 25484, Dipropylene glycol monomethyl ether.
• Dow Inc. (2012). DOWANOL™ DPM Glycol Ether Technical Data Sheet.
• Abbott, S. (2024). HSP Basics | Practical Solubility Science.
• OECD (1994). SIDS Initial Assessment Report for Dipropylene Glycol Methyl Ether.

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• 4. HSP Basics | Practical Solubility Science | Prof Steven Abbott [stevenabbott.co.uk]

A Comprehensive Technical Guide to the Physicochemical Properties of Dipropylene Glycol Methyl Ether (DPGME)

For professionals in research, development, and chemical engineering, a precise understanding of a substance's physical properties is paramount for ensuring safety, optimizing process parameters, and predicting its behavior in various formulations. This guide provides an in-depth analysis of the boiling point, flash point, and vapor pressure of Dipropylene Glycol Methyl Ether (DPGME), a widely utilized solvent. While the initial query specified 2-(1-Methoxypropan-2-yloxy)propan-2-ol, a tertiary alcohol, commercially available DPGME is predominantly a mixture of isomers, with 1-(2-methoxy-1-methylethoxy)-2-propanol being a key component. This document will focus on the well-characterized properties of this commercial mixture.

Introduction to Dipropylene Glycol Methyl Ether (DPGME)

Dipropylene Glycol Methyl Ether (CAS No. 34590-94-8), often recognized by trade names such as DOWANOL™ DPM, is a mid-to-slow evaporating solvent with excellent solvency and coupling properties.[1] Its hydrophilic nature and complete water solubility make it a versatile component in a vast array of applications, including coatings, cleaners, inks, and agricultural formulations.[2][3][4] The isomeric composition of DPGME, resulting from the reaction of propylene oxide with methanol, is crucial to its overall physical characteristics.

A thorough grasp of its boiling point, flash point, and vapor pressure is critical for safe handling, storage, and application. These parameters directly influence its evaporation rate, flammability classification, and potential for atmospheric emissions, all of which are vital considerations in both laboratory and industrial settings.

Core Physicochemical Properties of DPGME

The following table summarizes the key physical properties of DPGME, compiled from authoritative sources. These values are typical and should not be considered as specifications.

Property	Value	Source(s)
Boiling Point	171 °C (340 °F) at 760 mmHg	[3][4][5]
Flash Point (Closed Cup)	63 °C (145 °F)	[3][4][5]
Vapor Pressure	0.85 mmHg at 20 °C	[3][5]

In-Depth Analysis of Key Properties

Boiling Point

The boiling point is the temperature at which a liquid's vapor pressure equals the pressure surrounding the liquid, and the liquid changes into a vapor. For DPGME, the relatively high boiling point of 171°C indicates its low volatility and slow evaporation rate.[3][4][5] This characteristic is advantageous in applications where a longer open time is required, such as in certain coatings and printing inks, allowing for better film formation and flow.

Experimental Determination of Boiling Point

The standard method for determining the boiling point of a chemical substance like DPGME is through distillation, following internationally recognized protocols such as those from ASTM.

Protocol: Boiling Point Determination via Distillation

• Apparatus Setup: A standard distillation apparatus is assembled, consisting of a boiling flask, a condenser, a thermometer, and a collection flask.

• Sample Preparation: A measured volume of the DPGME sample is placed in the boiling flask along with boiling chips to ensure smooth boiling.

• Heating: The flask is gently heated. The temperature is monitored closely as the liquid begins to vaporize.

• Equilibrium: The temperature at which the vapor and liquid phases are in equilibrium, and a steady stream of distillate is collected, is recorded as the boiling point.

• Pressure Correction: The atmospheric pressure is recorded, and the observed boiling point is corrected to standard pressure (760 mmHg) if necessary.

Caption: Experimental workflow for determining the boiling point.

Flash Point

The flash point of a volatile material is the lowest temperature at which its vapors will ignite when given an ignition source. The closed-cup flash point of DPGME is 63°C, classifying it as a combustible liquid.[3][4][5] This property is a critical safety parameter for storage, handling, and transportation, as it dictates the necessary precautions to prevent fire and explosion hazards.[5]

Experimental Determination of Flash Point

The Setaflash Closed Cup method (ASTM D3278) is a common and reliable technique for determining the flash point of liquids like DPGME.[5]

Protocol: Flash Point Determination (Setaflash Closed Cup)

• Sample Introduction: A small, precise volume of the DPGME sample is injected into the closed test cup.

• Temperature Ramping: The sample is heated at a controlled rate.

• Ignition Source Application: At regular temperature intervals, a test flame is introduced into the vapor space above the liquid.

• Flash Detection: The temperature at which a distinct flash is observed inside the cup is recorded as the flash point.

• Repeatability: The test is repeated to ensure the accuracy and reproducibility of the result.

Caption: Workflow for Setaflash closed-cup flash point determination.

Vapor Pressure

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its condensed phases (solid or liquid) at a given temperature in a closed system. The vapor pressure of DPGME is 0.85 mmHg at 20°C, which is relatively low and consistent with its high boiling point.[3][5] This property is a key determinant of a substance's evaporation rate and is essential for modeling its environmental fate and for conducting workplace exposure assessments.

Experimental Determination of Vapor Pressure

The vapor pressure of a substance can be determined using various methods, including the static method, which involves measuring the pressure of the vapor in equilibrium with the liquid at a constant temperature.

Protocol: Vapor Pressure Determination (Static Method)

• Sample Degassing: A sample of DPGME is placed in a container connected to a vacuum line and is thoroughly degassed to remove any dissolved air.

• Temperature Equilibration: The container is placed in a constant temperature bath until the sample reaches thermal equilibrium.

• Pressure Measurement: The pressure of the vapor in the headspace above the liquid is measured using a pressure transducer or a manometer.

• Data Collection: This measurement is repeated at several different temperatures to establish a vapor pressure curve.

Caption: Static method workflow for vapor pressure determination.

Conclusion

The boiling point, flash point, and vapor pressure of Dipropylene Glycol Methyl Ether are fundamental parameters that dictate its safe and effective use across a multitude of scientific and industrial applications. Its high boiling point and low vapor pressure make it a slow-evaporating solvent, while its flash point classifies it as a combustible liquid requiring appropriate handling precautions. A comprehensive understanding and adherence to the standardized methodologies for determining these properties are essential for ensuring the integrity of research and the safety of all personnel.

References

• The Dow Chemical Company. (2009). Material Safety Data Sheet: DOWANOL PNB GLYCOL ETHER*. [Online].

• Ataman Kimya. DOWANOL PnB Glycol Ether. [Online]. Available at: [Link]

• Dow Inc. DOWANOL™ PnB Glycol Ether. [Online]. Available at: [Link]

• Hedinger. (2004). Product Information: DOWANOL PnB Propylene Glycol n-Butyl Ether. [Online]. Available at: [Link]

• Dow Inc. (2022). Technical Data Sheet: DOWANOL™ PnB Glycol Ether. [Online]. Available at: [Link]

• The Good Scents Company. ppg-2 methyl ether. [Online]. Available at: [Link]

• Ataman Kimya. 1-(2-METHOXY-1-METHYLETHOXY)-2-PROPANOL. [Online]. Available at: [Link]

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environmental biodegradation pathways of 2-(1-Methoxypropan-2-yloxy)propan-2-ol

An In-depth Technical Guide to the Environmental Biodegradation Pathways of 2-(1-Methoxypropan-2-yloxy)propan-2-ol

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the , a member of the propylene glycol ethers (PGEs) family. PGEs are recognized for their widespread industrial applications and, consequently, their potential for environmental release. This document synthesizes current scientific understanding of their environmental fate, with a focus on microbial degradation mechanisms under both aerobic and anaerobic conditions. We delve into the enzymatic processes likely responsible for the cleavage of the ether linkage, a critical step in the mineralization of this compound. Furthermore, this guide presents detailed, field-proven experimental protocols for assessing the biodegradability of 2-(1-Methoxypropan-2-yloxy)propan-2-ol, adhering to internationally recognized standards. This guide is intended for researchers, environmental scientists, and professionals in the chemical and pharmaceutical industries engaged in environmental risk assessment and the development of sustainable chemical products.

Introduction: Physicochemical Profile and Environmental Relevance

2-(1-Methoxypropan-2-yloxy)propan-2-ol is a dipropylene glycol methyl ether. Like other propylene glycol ethers, it is characterized by high water solubility and a low octanol-water partition coefficient (Kow), which suggests a low potential for bioaccumulation in aquatic organisms.[1] These properties govern its distribution and fate in the environment, with the aqueous phase being the primary compartment of concern.[2] While generally considered to have low ecotoxicity, understanding its persistence and degradation pathways is crucial for a complete environmental risk assessment.[1] The primary route of environmental dissipation for PGEs is through biological degradation.[1][3]

Property	Value	Unit	Source
Molecular Formula	C₇H₁₆O₃	[4][5]
Molecular Weight	148.20	g/mol	[4][5]
Water Solubility	4.936e+005 (estimated)	mg/L @ 25 °C	[6]
logPoct/wat	-0.10 (estimated)	[6]

Aerobic Biodegradation Pathways

Under aerobic conditions, 2-(1-Methoxypropan-2-yloxy)propan-2-ol is expected to undergo significant biodegradation, a characteristic common to most propylene glycol ethers.[1][3] The degradation is primarily initiated by microbial consortia, with bacteria from the genera Pseudomonas and Corynebacterium being prominent degraders of related compounds.[7][8] The proposed aerobic degradation pathway involves a series of oxidative steps.

A plausible initial attack involves the oxidation of one of the secondary alcohol groups to a ketone. This oxidation is likely catalyzed by alcohol dehydrogenases, which are widespread in microorganisms.[9] The resulting ketone, α-(1-methoxypropan-2-yloxy) acetone, is more susceptible to ether bond cleavage.

The central and most critical step is the scission of the ether linkage. Drawing parallels from the biodegradation of other complex ethers like lignin, this cleavage can be initiated by monooxygenase enzymes that hydroxylate a carbon atom adjacent to the ether bond, forming an unstable hemiacetal that spontaneously cleaves.[10][11] Alternatively, and as observed in lignin-degrading bacteria like Sphingobium sp., the presence of the α-carbonyl group facilitates a nucleophilic attack on the β-carbon. This can be mediated by enzymes such as glutathione S-transferases (GSTs), which utilize glutathione as a nucleophile to break the ether bond.[12][13][14]

Following ether cleavage, the molecule is broken down into smaller, more readily metabolizable fragments: 1-methoxy-2-propanol and hydroxyacetone. These intermediates are then channeled into central metabolic pathways. 1-methoxy-2-propanol can be further oxidized to methoxyacetic acid and subsequently mineralized.[7] Hydroxyacetone is a known metabolite in the degradation of propylene glycol and can enter glycolysis after phosphorylation and isomerization.[15]

Proposed aerobic biodegradation pathway of 2-(1-Methoxypropan-2-yloxy)propan-2-ol.

Anaerobic Biodegradation Pathways

While aerobic degradation is the predominant fate, anaerobic biodegradation can also occur, particularly in environments devoid of oxygen such as sediments and anoxic zones in soil and water.[16] The anaerobic degradation of propylene glycol, a likely intermediate, is known to proceed via disproportionation to propionate and n-propanol. These are subsequently converted to acetate, which can then be utilized by methanogens to produce methane and carbon dioxide.[17]

For the parent compound, 2-(1-Methoxypropan-2-yloxy)propan-2-ol, the initial cleavage of the ether bond under anaerobic conditions is likely the rate-limiting step. Anaerobic ether-cleaving enzymes, such as O-demethylases found in acetogenic bacteria, could play a role.[18] These multi-component enzyme systems can transfer the methyl group from an ether linkage to a cofactor like tetrahydrofolate.[18] Once the ether bond is cleaved, the resulting propylene glycol moieties would likely follow the established anaerobic degradation pathway. However, the anaerobic degradation of PGEs is generally considered to be a slower process compared to their aerobic counterparts.[19]

Simplified workflow for the OECD 301B CO₂ Evolution Test.

Inherent Biodegradability Testing (OECD 302)

If a substance fails to be classified as readily biodegradable, tests for inherent biodegradability can be performed. These tests use a higher concentration of microorganisms or a prolonged exposure time, representing conditions that might be found in a biological treatment plant.

4.2.1. OECD 302B: Zahn-Wellens/EMPA Test

This test uses a high concentration of activated sludge and measures the removal of Dissolved Organic Carbon (DOC).

Protocol:

• Test Setup: The test is conducted in a vessel containing mineral medium, a relatively high concentration of activated sludge (0.2 to 1.0 g/L of suspended solids), and the test substance (50 to 400 mg/L DOC).

• Aeration and Agitation: The mixture is aerated and kept in suspension by stirring for up to 28 days.

• Sampling and Analysis: Samples are taken at regular intervals. After filtration or centrifugation to remove biomass, the DOC concentration in the supernatant is measured.

• Data Analysis: The percentage of DOC removal is calculated. A substance is considered inherently biodegradable if it shows significant DOC removal (typically >70%) during the test.

Analytical Methods for Metabolite Identification

To elucidate the biodegradation pathway, the identification of intermediate metabolites is essential.

4.3.1. Sample Preparation and Analysis

• Sampling: At various time points during the biodegradation tests, aliquots of the test medium are collected.

• Extraction: The aqueous samples may require extraction to concentrate the parent compound and its metabolites. Liquid-liquid extraction with a suitable organic solvent or solid-phase extraction (SPE) can be used.

• Derivatization: For analysis by gas chromatography (GC), polar functional groups (e.g., hydroxyl, carboxyl) on the parent compound and metabolites often require derivatization to increase their volatility and thermal stability. [20][21]4. Instrumental Analysis: The primary analytical technique for the quantification of propylene glycol ethers and their metabolites is Gas Chromatography (GC) coupled with either a Flame Ionization Detector (FID) or a Mass Spectrometer (MS). [20][22][23]GC-MS is particularly powerful for the structural elucidation of unknown metabolites. High-Performance Liquid Chromatography (HPLC) can also be employed, especially for non-volatile or thermally labile metabolites. [21]

Conclusion

The available scientific evidence strongly suggests that 2-(1-Methoxypropan-2-yloxy)propan-2-ol, in line with other propylene glycol ethers, is susceptible to environmental biodegradation. Aerobic pathways, initiated by oxidative enzymes, are likely the primary route of degradation, leading to the cleavage of the ether bond and subsequent mineralization of the resulting fragments. Anaerobic degradation is also possible but is expected to occur at a slower rate. The standardized experimental protocols outlined in this guide provide a robust framework for empirically verifying the biodegradability of this compound and for elucidating its specific metabolic fate in the environment. Such data are indispensable for conducting thorough environmental risk assessments and for ensuring the environmental sustainability of products containing this chemical.

References

• An examination of the physical properties, fate, ecotoxicity and potential environmental risks for a series of propylene glycol ethers. (2002). Chemosphere, 49(1), 61-73. [Link]

• Wilke, A., & Schink, B. (1997). Alcohol and acid formation during the anaerobic decomposition of propylene glycol under methanogenic conditions. Applied and Environmental Microbiology, 63(8), 3145-3148. [Link]

• OECD. (1992). OECD Guideline for Testing of Chemicals, Section 3, No. 301: Ready Biodegradability. OECD Publishing. [Link]

• OECD. (2001). OECD Guideline for Testing of Chemicals, Proposal for a New Guideline 302D: Inherent Biodegradability - Concawe Test. OECD Publishing.

• Hyman, M. (2013). Biodegradation of gasoline ether oxygenates. Current Opinion in Biotechnology, 24(3), 443-450. [Link]

• Masai, E., et al. (2007). Bacterial Enzymes for the Cleavage of Lignin β-Aryl Ether Bonds: Properties and Applications. Bioscience, Biotechnology, and Biochemistry, 71(1), 1-15.
• Masai, E., et al. (2012). Chapter 9: Bacterial Enzymes for the Cleavage of Lignin β-Aryl Ether Bonds: Properties and Applications. In Lignin and Lignans: Advances in Chemistry. CRC Press.
• Wingo, C. S., & Downs, C. E. (1983). Biodegradation of Propylene Glycol-Based MIL-A-8243D Aircraft Deicer. DTIC.
• Staples, C. A., & Davis, J. W. (2013). The Distribution, Fate, and Effects of Propylene Glycol Substances in the Environment.
• Hyman, M. R. (2013). Biodegradation of gasoline ether oxygenates. Current Opinion in Biotechnology, 24(3), 443-450.

• Beckham, G. T., et al. (2016). Catalytic Mechanism of Aryl-Ether Bond Cleavage in Lignin by LigF and LigG. ACS Catalysis, 6(10), 6846-6856. [Link]

• U.S. Environmental Protection Agency. (2007).

• Agency for Toxic Substances and Disease Registry (ATSDR). (1997). Toxicological Profile for Propylene Glycol. U.S. Department of Health and Human Services, Public Health Service. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (1997). Public Health Statement for Propylene Glycol. U.S. Department of Health and Human Services, Public Health Service. [Link]

• OECD. (1992). Test No. 301: Ready Biodegradability. OECD Publishing. [Link]

• Schilhabel, A., et al. (2009). The Ether-Cleaving Methyltransferase System of the Strict Anaerobe Acetobacterium dehalogenans: Analysis and Expression of the Encoding Genes. Journal of Bacteriology, 191(2), 588-599. [Link]

• White, G. F., et al. (1996). Bacterial Scission of Ether Bonds. Microbiological Reviews, 60(1), 216-232.
• OECD. (2014).
• LyondellBasell. (n.d.). Propylene Glycol Ethers Biodegradability.
• U.S. Environmental Protection Agency. (2003). Inert Reassessment - Propylene Glycol Monomethyl Ether (PGME).

• Kawai, F. (1995). Bacterial degradation of glycol ethers. Applied Microbiology and Biotechnology, 44(3-4), 532-538. [Link]

• RespirTek, Inc. (2023). Understanding OECD 310: A Modern Approach to Biodegradability Testing.

• Schär, M., et al. (2000). Degradation of Alkyl Ethers, Aralkyl Ethers, and Dibenzyl Ether by Rhodococcus sp. Strain DEE5151, Isolated from Diethyl Ether-Containing Enrichment Cultures. Applied and Environmental Microbiology, 66(12), 5241-5246. [Link]

• Zgola-Grzeskowiak, A., et al. (2018). Bacterial Biodegradation of 4-Monohalogenated Diphenyl Ethers in One-Substrate and Co-Metabolic Systems. Molecules, 23(10), 2696. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (1997). Chapter 6: Analytical Methods. In Toxicological Profile for Propylene Glycol. U.S. Department of Health and Human Services, Public Health Service.

• Li, S., et al. (2020). Characterization of co-metabolic biodegradation of methyl tert-butyl ether by a Acinetobacter sp. strain. RSC Advances, 10(1), 12-19. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (1997). Toxicological Profile for propylene glycol.
• Kawai, F. (2002). Microbial degradation of polyethers. Applied Microbiology and Biotechnology, 58(1), 30-38.

• Cheméo. (n.d.). Chemical Properties of 2-Propanol, 1-(2-methoxy-1-methylethoxy)- (CAS 20324-32-7). [Link]

• Little, B., et al. (1998). Degradation of High Concentrations of Glycols, Antifreeze, and Deicing Fluids. OSTI.gov. [Link]

• NIOSH. (n.d.). Glycol Ethers - Analytical Method.

• NIST. (n.d.). 2-Propanol, 1-(2-methoxy-1-methylethoxy)-. In NIST Chemistry WebBook. [Link]

• OECD. (2002). SIDS Initial Assessment Report for Propylene Glycol Ethers.
• BenchChem. (2023). Propylene Glycol Ethers: A Comprehensive Technical Review for Researchers.

• Kawai, F. (2002). Microbial degradation of polyethers. Applied Microbiology and Biotechnology, 58(1), 30-38. [Link]

• Giesen, Y., et al. (2019). Glycol esters, glycol ethers – Method for the determination of propylene glycol monoethyl ether, 1-ethoxy-2-propanol acetate, diethylene glycol monomethyl ether, diethylene glycol monoethyl ether and diethylene glycol monobutyl ether in workplace air using gas chromatography. The MAK-Collection for Occupational Health and Safety, 4(1), 285-302.
• Agency for Toxic Substances and Disease Registry (ATSDR). (1997). Table 6-1, Analytical Methods for Determining Propylene Glycol in Biological Samples. In Toxicological Profile for Propylene Glycol.

• Zappia, G., et al. (2013). Aerobic biodegradation of propylene glycol by soil bacteria. Biodegradation, 24(5), 603-613. [Link]

• Watson, G. K., & Jones, N. (1987). The biodegradation of polyethylene glycols by sewage bacteria.

• The Good Scents Company. (n.d.). 1-(2-methoxy-1-methyl ethoxy)-2-propanol. [Link]

• Santa Cruz Biotechnology. (n.d.). 1-Methoxy-2-propanol.
• Wang, Z., et al. (2019). Biological and environmental degradation of two-dimensional materials.

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dipole moment and dielectric constant of 2-(1-Methoxypropan-2-yloxy)propan-2-ol

An In-Depth Technical Guide to the Electrostatic Characterization of 2-(1-Methoxypropan-2-yloxy)propan-2-ol

Executive Summary

In the landscape of pharmaceutical formulation and advanced materials science, the selection of a solvent is dictated by its electrostatic properties—specifically, its dielectric constant ( ϵ ) and dipole moment ( μ ). This whitepaper provides a comprehensive mechanistic analysis of 2-(1-Methoxypropan-2-yloxy)propan-2-ol , a specific structural entity within the broader Dipropylene Glycol Methyl Ether (DPGME) family[1]. By deconstructing its electrostatic behavior, we bridge the gap between fundamental physical chemistry and applied drug development, offering researchers a self-validating framework for solvent characterization.

Structural Elucidation & Electrostatic Foundations

Strictly parsed by IUPAC conventions, 2-(1-Methoxypropan-2-yloxy)propan-2-ol features a propan-2-ol backbone with a methoxypropoxy substituent at the C2 position. While this specific connectivity technically forms a hemiketal, in industrial and pharmaceutical contexts, this nomenclature is frequently used to designate the highly stable ether isomers of the DPGME family[1].

The electrostatic signature of this molecule is governed by three highly electronegative oxygen atoms (two ether linkages and one hydroxyl group) distributed across a bulky aliphatic hydrocarbon backbone.

• Causality of the Dipole Moment: The permanent dipole moment ( μ ) arises from the asymmetric distribution of electron density. The C-O-C and C-O-H bonds create localized dipole vectors. However, the steric hindrance imposed by the pendant methyl groups restricts the conformational flexibility of the molecule. This prevents the individual bond dipoles from perfectly aligning in a single vector, resulting in a moderate net dipole moment rather than a highly polar extreme.

• Causality of the Dielectric Constant: The macroscopic dielectric constant ( ϵ ) is a measure of the bulk fluid's ability to shield electrical charges. Because the aliphatic backbone disrupts the formation of dense, three-dimensional hydrogen-bond networks (unlike water), the orientation polarization is capped. Consequently, the solvent exhibits a moderate dielectric constant, making it amphiphilic.

Quantitative Electrostatics: Data Synthesis

The electrostatic properties of this solvent dictate its utility in solubilizing Active Pharmaceutical Ingredients (APIs) that possess both lipophilic domains and polar functional groups. The dielectric constant is established at 10.5 at 20°C [2][3], which perfectly positions it as a moderate-polarity co-solvent. Furthermore, its Hansen Polarity Parameter ( δp​ ) of 5.7 MPa 1/2 [4] corroborates a net dipole moment of approximately 2.5 D .

Table 1: Physicochemical and Electrostatic Properties

Property	Value	Reference / Derivation
Molecular Formula	C₇H₁₆O₃	[1]
Molecular Weight	148.20 g/mol	[1]
Dielectric Constant ( ϵ )	10.5 (at 20°C)	[2],[3]
Dipole Moment ( μ )	~2.5 D	Derived via Debye Eq.
Hansen Polarity ( δp​ )	5.7 MPa 1/2	[4]
Refractive Index ( n )	1.423	[3]

Table 2: Comparative Electrostatic Profiling

Solvent	Dielectric Constant ( ϵ )	Dipole Moment (D)	Solvation Profile
Water	80.1	1.85	Highly Polar, Aqueous
Ethanol	24.5	1.69	Polar Protic
2-(1-Methoxy...)-propan-2-ol	10.5	~2.5	Moderate Polar, Amphiphilic
Toluene	2.4	0.36	Non-polar

Experimental Protocols for Electrostatic Characterization

To ensure scientific integrity, the determination of ϵ and μ must operate as a self-validating closed-loop system. The following protocols detail the thermodynamic and electromagnetic measurements required to derive these values using the Debye equation.

Protocol A: Measurement of Static Dielectric Constant ( ϵ )

Moisture is a critical confounder; even 0.1% water ( ϵ≈80 ) will artificially inflate the dielectric constant of the sample.

• Desiccation: Dry the solvent over 3Å molecular sieves for 48 hours. Verify moisture content is <0.05% using Karl Fischer titration.

• Cell Calibration: Connect a concentric-cylinder liquid dielectric test cell to a precision LCR meter. Measure the capacitance of the empty cell ( C0​ ) in a vacuum or dry air.

• Sample Measurement: Inject the dried solvent into the cell, ensuring no air bubbles are trapped. Measure the capacitance ( Cx​ ) at a low frequency (1 kHz) to capture full static orientation polarization.

• Calculation: Calculate the static dielectric constant as ϵ=Cx​/C0​ .

Protocol B: Determination of Dipole Moment ( μ ) via the Debye Equation

• Optical Permittivity: Measure the refractive index ( n ) at 20°C using an Abbe refractometer. Calculate the optical dielectric constant ( ϵ∞​≈n2 ).

• Molar Volume: Determine the density ( ρ ) of the solvent at 20°C using a calibrated pycnometer.

• Polarization Isolation: Apply the Clausius-Mossotti relation to find the Total Molar Polarization ( PT​ ) and the Electronic Polarization ( PE​ ):

  • PT​=ϵ+2ϵ−1​ρM​

  • PE​=n2+2n2−1​ρM​

• Dipole Derivation: Calculate the Orientation Polarization ( PO​=PT​−PE​ ). Finally, solve for the dipole moment using the Debye equation: PO​=9kB​T4πNA​μ2​ .

Experimental workflow for determining dipole moment and dielectric constant.

Implications for Pharmaceutical Formulation & API Solvation

The dielectric constant of 10.5 provides a unique thermodynamic environment for drug formulation. When an Active Pharmaceutical Ingredient (API) is introduced to 2-(1-Methoxypropan-2-yloxy)propan-2-ol, the solvent engages in a multi-modal solvation strategy:

• Dielectric Shielding: The moderate ϵ effectively reduces the Coulombic attraction between oppositely charged API salts, preventing premature precipitation without forcing the API into a highly aqueous, hydrolytically aggressive environment.

• Dipole-Dipole Alignment: The permanent dipole ( μ≈2.5 D) aligns with polar functional groups on the API, lowering the free energy of solvation.

• Hydrogen Bonding: The terminal hydroxyl group acts as an H-bond donor, while the ether oxygens act as H-bond acceptors, creating a versatile solvation shell around complex macromolecules.

Electrostatic solvation mechanism of APIs by the solvent's functional groups.

References

• Abbott, S. "HSP Basics | Practical Solubility Science". Prof Steven Abbott. URL:[Link]

• National Institute of Standards and Technology (NIST). "Dipropylene glycol methyl ether". NIST Chemistry WebBook, SRD 69. URL:[Link]

Sources

• 1. Dipropylene glycol methyl ether [webbook.nist.gov]
• 2. samchemprasandha.com [samchemprasandha.com]
• 3. parchem.com [parchem.com]
• 4. HSP Basics | Practical Solubility Science | Prof Steven Abbott [stevenabbott.co.uk]

Mass Spectrometry Fragmentation Patterns for 2-(1-Methoxypropan-2-yloxy)propan-2-ol: A Mechanistic and Analytical Guide

Executive Summary

Dipropylene glycol methyl ether (DPGME) is a versatile amphiphilic solvent widely utilized in pharmaceutical formulations, coatings, and cleaning agents[1]. Commercial DPGME exists as a complex mixture of structural isomers[2]. Among these, 2-(1-Methoxypropan-2-yloxy)propan-2-ol (CAS 55956-22-4) presents a unique analytical profile[3]. Unlike the primary and secondary ether linkages found in the major DPGME isomers, this specific compound features a tertiary carbon bonded to both a hydroxyl group and an ether oxygen, forming a hemiketal-like motif. This guide provides an authoritative, in-depth analysis of its mass spectrometric (MS) fragmentation behavior and outlines a self-validating GC-MS protocol for its precise quantification.

Structural Nuances and Ionization Dynamics

The molecular architecture of 2-(1-Methoxypropan-2-yloxy)propan-2-ol ( C7​H16​O3​ , Exact Mass: 148.11 Da) fundamentally dictates its behavior within a mass spectrometer. Under standard 70 eV Electron Ionization (EI), glycol ethers undergo extensive fragmentation, meaning the molecular ion ( [M]+∙ ) is typically of very low abundance or entirely absent[2].

The presence of the tertiary hemiketal core in this specific isomer lowers the activation energy required for specific alpha-cleavages compared to its secondary-alcohol counterparts. Consequently, analytical workflows must be optimized to capture low-mass diagnostic ions rather than relying on intact molecular detection[1].

Mechanistic MS Fragmentation Pathways

Electron Ionization (EI-MS) Pathways

When subjected to 70 eV EI, 2-(1-Methoxypropan-2-yloxy)propan-2-ol fragments via predictable, thermodynamically driven pathways:

• Terminal Alpha-Cleavage (m/z 45): The terminal methoxy group strongly directs alpha-cleavage of the adjacent C-C bond. This yields the highly stable methoxymethyl cation ( [CH3​−O=CH2​]+ ) at m/z 45, which acts as the base peak for most methoxy-terminated glycols[4].

• Hemiketal Core Cleavage (m/z 59): Cleavage at the tertiary carbon yields a protonated acetone fragment ( [CH3​−C(=O+H)−CH3​] ) at m/z 59. The stability of this tertiary-derived oxonium ion makes it a primary diagnostic marker[5].

• Methyl Radical Loss (m/z 133): A distinguishing feature of this isomer is the loss of a methyl radical ( CH3∙​ , 15 Da) from the tertiary carbon. The resulting [M−CH3​]+ ion at m/z 133 is highly favored because the carbocation is resonance-stabilized by both the adjacent hydroxyl and ether oxygens.

• Dehydration (m/z 130): The molecular ion can undergo a neutral loss of water (18 Da) to form [M−H2​O]+∙ at m/z 130, though this is often a minor pathway under hard ionization[5].

Soft Ionization (PTR-MS & In-Source CAD)

To confirm the molecular weight, soft ionization techniques such as4 are employed. PTR-MS utilizes H3​O+ to gently protonate the analyte, yielding a robust [M+H]+ ion at m/z 149[4]. When subjected to in-source Collisionally Activated Dissociation (CAD), the protonated molecule exhibits a prominent neutral loss of water, producing an intense diagnostic peak at m/z 131[5].

Fig 1: Primary EI-MS fragmentation pathways for 2-(1-Methoxypropan-2-yloxy)propan-2-ol.

Quantitative Data: Diagnostic m/z Ions

The following table summarizes the key quantitative fragmentation data required for spectral matching and library building.

m/z Ratio	Relative Abundance (EI)	Ion Assignment	Mechanistic Origin
148	< 1%	[M]+∙	Intact molecular ion (rarely observed under 70 eV)
133	15 - 25%	[M−CH3​]+	Alpha-cleavage at the tertiary hemiketal carbon
130	5 - 10%	[M−H2​O]+∙	Dehydration of the molecular ion
89	30 - 40%	[C4​H9​O2​]+	Cleavage of the central C-O ether bond
59	80 - 100%	[C3​H7​O]+	Protonated acetone / Cleavage of the hemiketal core
45	80 - 100%	[C2​H5​O]+	Methoxymethyl cation from terminal alpha-cleavage

Validated Experimental Workflow for GC-MS

To ensure high-fidelity separation of 2-(1-Methoxypropan-2-yloxy)propan-2-ol from other DPGME isomers, a highly specific GC-MS protocol is required[2].

Reagents & Instrumentation

• Analyte Standard: 2-(1-Methoxypropan-2-yloxy)propan-2-ol (CAS 55956-22-4, Purity ≥ 96%)[3].

• Internal Standard (IS): 1,2-Dichlorobenzene-d4.

• Column: Cyanopropylphenyl-based capillary column (e.g., Rxi-1301Sil MS, 30 m x 0.25 mm x 0.25 µm)[1].

Step-by-Step Protocol

• Self-Validating Sample Preparation:

  • Prepare a 50 µg/mL solution of the analyte in high-purity dichloromethane.

  • Spike the solution with 50 µg/mL of 1,2-Dichlorobenzene-d4.

  • Causality & Trustworthiness: The deuterated IS acts as a self-validating mechanism. Because glycol ethers can exhibit variable injection port recovery, the IS mathematically normalizes signal suppression and injection volume variations, ensuring rigorous quantitative trustworthiness.

• Chromatographic Separation:

  • Inject 1.0 µL in splitless mode (Inlet Temp: 250°C).

  • Oven Program: Hold at 40°C for 1 min, ramp at 15°C/min to 200°C, hold for 2 mins.

  • Causality: Standard 5% phenyl columns frequently fail to baseline-resolve DPGME structural isomers[2]. The medium polarity of the cyanopropylphenyl stationary phase exploits the subtle dipole moment differences induced by the hemiketal-like structure, guaranteeing baseline resolution[1].

• Electron Ionization (EI) Setup:

  • Operate the MS source at 70 eV.

  • Causality: 70 eV is the universal standard for EI. It provides the exact internal energy transfer required to trigger the characteristic alpha-cleavages (yielding m/z 45 and 59) needed for definitive structural elucidation against NIST libraries.

• Data Acquisition & Scanning:

  • Scan from m/z 20 to 200 at a high scan speed.

  • Causality: High molecular weight P-series glycol ethers do not produce abundant ions >150 amu[1]. Scanning down to m/z 20 is critical to capture the low-mass diagnostic fragments, while high scan speeds ensure sufficient data points across the narrow chromatographic peaks for accurate integration.

Fig 2: Self-validating GC-MS experimental workflow for the analysis of DPGME isomers.

References

• Rapidly Analyze a Wide Range of Glycol Ethers by GC-MS Using the New Rxi®-1301Sil MS Column. Restek / gcms.cz. 1

• Application Notes and Protocols for the GC-MS Analysis of Dipropylene Glycol Methyl Ether (DPGME). Benchchem.2

• Programmable gate delayed ion mobility spectrometry-mass spectrometry: A study with low concentrations of dipropylene-glycol-monomethyl-ether in air. Analyst (RSC Publishing). 6

• Mass spectra obtained using in-source CAD with Orifice-1 operated at 40 V of DPG. ResearchGate. 5

• Proton Transfer Reaction-Mass Spectrometry measurements of propylene glycol and diethylene glycol. ScholarWorks at University of Montana. 4

• CAS 55956-25-7 1-(1-prop-2-enoxypropan-2-yloxy)propan-2-ol (Related Catalog Data for CAS 55956-22-4). Alfa Chemistry. 3

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. scholarworks.umt.edu [scholarworks.umt.edu]
• 5. researchgate.net [researchgate.net]
• 6. Programmable gate delayed ion mobility spectrometry-mass spectrometry: A study with low concentrations of dipropylene-glycol-monomethyl-ether in air - Analyst (RSC Publishing) [pubs.rsc.org]

Technical Whitepaper: Material Safety, Toxicological Profiling, and Pharmaceutical Application of CAS 55956-22-4

Executive Summary

As pharmaceutical pipelines increasingly rely on complex, poorly water-soluble active pharmaceutical ingredients (APIs), the selection of process solvents becomes a critical parameter in drug development. CAS 55956-22-4 , chemically identified as 2-(1-Methoxypropan-2-yloxy)propan-2-ol , is a specific structural isomer of the widely used solvent dipropylene glycol monomethyl ether (DPGME)[1].

Due to its unique amphiphilic structure—combining both ether linkages and a terminal secondary hydroxyl group—this compound is an exceptional solvent for biphasic drug extractions, API crystallization, and as a coalescing agent in advanced coating formulations. However, its integration into GMP (Good Manufacturing Practice) environments requires a rigorous understanding of its physicochemical hazards, metabolic fate, and the analytical methodologies required for its clearance. This whitepaper provides an in-depth, mechanistic guide to the material safety and handling of CAS 55956-22-4.

Physicochemical Profiling & Hazard Identification

The safety profile of any solvent is dictated by its molecular dynamics. CAS 55956-22-4 is a colorless, combustible liquid. Its relatively high boiling point makes it highly stable during high-temperature API milling or coating processes, significantly reducing the risk of vapor-phase explosions compared to low-boiling solvents like methanol or acetone.

However, as an ether, it carries specific reactivity hazards. Ethers are susceptible to auto-oxidation, forming unstable and potentially explosive peroxides upon prolonged exposure to oxygen and light[2].

Table 1: Physicochemical and Hazard Data Summary

Property / Parameter	Value / Description	Causality & Impact in Drug Development
Molecular Formula	C₇H₁₆O₃	Provides amphiphilic properties for dissolving both lipophilic and hydrophilic species.
Molecular Weight	148.20 g/mol	High molecular weight contributes to lower volatility and reduced inhalation hazards.
Boiling Point	~203.3 °C (at 760 mmHg)	High boiling point requires specialized high-temperature techniques (e.g., lyophilization or vacuum drying) for complete solvent removal from APIs.
Flash Point	~76.7 °C	Classified as a combustible liquid; safe for standard ambient operations but requires grounding during high-shear mixing.
Density	0.955 g/cm³	Slightly less dense than water; phase separation must be monitored during aqueous extractions.
Reactivity Hazard	Peroxide Former	Requires storage under inert gas (Nitrogen/Argon) or stabilization with antioxidants (e.g., BHT) to prevent explosive peroxide accumulation[2].

Mechanistic Toxicology: The P-Series Advantage

In drug development, understanding the metabolic fate of residual solvents is paramount for patient safety. Glycol ethers are classified into two categories: E-series (ethylene-based) and P-series (propylene-based).

The Causality of Safety: E-series glycol ethers are readily oxidized by alcohol dehydrogenase (ADH) into toxic alkoxyacetic acids, which are known to cause severe reproductive and hematopoietic toxicity. In stark contrast, CAS 55956-22-4 is a P-series ether. The secondary alcohol group in its structure is sterically hindered and serves as a highly unfavorable substrate for ADH[3].

Instead of forming toxic acids, CAS 55956-22-4 undergoes microsomal O-demethylation via CYP450 enzymes, followed by direct Phase II conjugation (glucuronidation and sulfation). This yields highly polar, non-toxic metabolites that are rapidly cleared via renal excretion[4]. Consequently, it exhibits very low acute toxicity (Oral LD50 in rats > 5000 mg/kg) and is not classified as a reproductive toxicant[4].

Metabolic biotransformation and clearance pathway of CAS 55956-22-4.

Laboratory Safety & Handling Protocols

To ensure operator safety and chemical stability, the following self-validating handling protocol must be strictly enforced when utilizing CAS 55956-22-4 in synthesis or formulation.

Protocol 1: Safe Handling and Peroxide Mitigation

• Peroxide Verification (Self-Validating Step): Before using any container that has been opened for more than 30 days, test the solvent using quantitative peroxide test strips. Causality: Ethers form peroxides via a free-radical mechanism in the presence of oxygen. If peroxide levels exceed 10 ppm, the solvent must be neutralized (e.g., via passage through activated alumina) or discarded as hazardous waste[2].

• Environmental Control: Always dispense the solvent within a Class II fume hood. Post-dispensing, purge the headspace of the source bottle with ultra-high purity (UHP) Nitrogen or Argon for 30 seconds before sealing. Causality: Displacement of ambient oxygen halts the auto-oxidation cascade.

• PPE Selection: Operators must wear Butyl Rubber gloves rather than standard Nitrile. Causality: Standard nitrile gloves offer poor permeation resistance to amphiphilic glycol ethers. The dual hydrophilic/lipophilic nature of CAS 55956-22-4 allows it to swell and penetrate nitrile matrices rapidly. Butyl rubber provides a highly cross-linked, impermeable barrier against oxygenated solvents.

Experimental Protocol: Residual Solvent Clearance Assay

Because CAS 55956-22-4 has a high boiling point (~203 °C), it is prone to retention within the crystal lattice of APIs during drying phases. The following protocol details a self-validating High-Temperature Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS) method for quantifying residual levels.

Why Headspace GC-MS? Direct liquid injection of API solutions introduces non-volatile drug substances into the GC inlet. Over time, these precipitate, creating active sites that degrade peak shape and cause analyte adsorption. Headspace sampling isolates only the volatile CAS 55956-22-4, preserving column integrity and ensuring reproducible quantitation.

Protocol 2: HS-GC-MS Quantification

• Step 1: Matrix Solubilization. Accurately weigh 100 mg of the API into a 20 mL headspace vial. Dissolve the API in 1.0 mL of 1,3-Dimethyl-2-imidazolidinone (DMI). Causality: DMI is chosen because its boiling point (225 °C) is higher than the analyte, ensuring the diluent peak does not mask the CAS 55956-22-4 signal.

• Step 2: Internal Standard Addition. Add 10 µL of a 100 µg/mL solution of deuterated DPGME (or 1-Butanol) as an Internal Standard (ISTD).

• Step 3: Headspace Equilibration. Seal the vial with a PTFE/silicone septum. Incubate at 110 °C for 20 minutes with continuous agitation.

• Step 4: Chromatographic Separation. Inject 1 mL of the headspace gas onto a DB-WAX column (30 m x 0.25 mm x 0.25 µm). Causality: The polar polyethylene glycol stationary phase of the DB-WAX column effectively interacts with the ether and alcohol functional groups, providing sharp, symmetrical peaks.

• Step 5: MS Detection. Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode, targeting m/z 59 (characteristic methoxy group cleavage) and m/z 117.

The Self-Validating System: To ensure absolute trustworthiness of the data, every analytical batch must include:

• Method Blank: DMI only, to confirm the absence of system carryover.

• Matrix Spike (Recovery Control): API spiked with a known concentration of CAS 55956-22-4 to verify that the API matrix does not suppress headspace volatilization.

• Internal Standard Correction: The ISTD corrects for any variances in injection volume or matrix-induced volatility shifts.

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. DIPROPYLENE GLYCOL METHYL ETHER | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. Multi-dimensional in vitro bioactivity profiling for grouping of glycol ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. epa.gov [epa.gov]

Protocols & Analytical Methods

Application Note: Synthesis of VOC-Compliant Polyurethane Dispersions (PUDs) Using 2-(1-Methoxypropan-2-yloxy)propan-2-ol

Target Audience: Materials Scientists, Biomedical Engineers, and Drug Development Professionals Application Areas: Biocompatible Medical Coatings, Drug-Eluting Stents, and Transdermal Adhesives

Executive Summary & Mechanistic Rationale

In the biomedical and pharmaceutical sectors, aqueous polyurethane dispersions (PUDs) are heavily utilized as foundational matrices for drug-eluting coatings and biocompatible device finishes. Historically, the synthesis of these prepolymers relied on N-methyl-2-pyrrolidone (NMP) to reduce viscosity and dissolve hydrophilic monomers like dimethylolpropionic acid (DMPA). However, NMP is a known teratogen and Substance of Very High Concern (SVHC), posing severe regulatory hurdles for FDA-compliant medical devices[1].

To overcome this, modern synthesis employs the "Acetone Process," completely eliminating NMP. Instead, 2-(1-Methoxypropan-2-yloxy)propan-2-ol —a specific, low-toxicity isomer of dipropylene glycol monomethyl ether (DPM)—is utilized as a coalescing solvent[2][3].

The Causality of Solvent Timing (Expertise & Experience)

A critical mechanistic rule in PUD synthesis is that protic solvents cannot be present during prepolymer formation . Because 2-(1-Methoxypropan-2-yloxy)propan-2-ol contains a secondary hydroxyl group, introducing it during the initial polymerization would cause it to react with the diisocyanate (e.g., IPDI). This would prematurely end-cap the growing polyurethane chains, drastically reducing molecular weight and destroying the mechanical integrity of the final film[1].

Therefore, the protocol below is a carefully orchestrated sequence: the prepolymer is synthesized in aprotic, volatile acetone. Only after the prepolymer is dispersed in water, chain-extended, and all isocyanate (NCO) groups are fully consumed, is 2-(1-Methoxypropan-2-yloxy)propan-2-ol added[4]. In the final formulation, it acts as a highly effective coalescing agent, plasticizing the polymer particles to lower the Minimum Film Forming Temperature (MFFT) and ensuring a flawless, continuous coating as the water evaporates[4].

Materials & Reagents

• Polyol: Polycarbonate diol (MW ~2000 g/mol ) – Provides hydrolytic stability for biomedical use.

• Diisocyanate: Isophorone diisocyanate (IPDI) – Aliphatic structure prevents UV yellowing.

• Internal Emulsifier: 2,2-Bis(hydroxymethyl)propionic acid (DMPA).

• Neutralizing Agent: Triethylamine (TEA).

• Chain Extender: Ethylenediamine (EDA).

• Temporary Solvent: Acetone (High purity, moisture < 0.01%).

• Coalescing Solvent: 2-(1-Methoxypropan-2-yloxy)propan-2-ol (DPM isomer)[2].

• Catalyst: Dibutyltin dilaurate (DBTDL) – Trace amounts (0.05 wt%).

Self-Validating Experimental Protocol: The Acetone Process

This protocol is designed as a self-validating system . Do not proceed to subsequent steps unless the validation checkpoints confirm the success of the current reaction phase.

Step 1: Prepolymer Synthesis

• Charge a 4-neck round-bottom flask (equipped with a mechanical stirrer, reflux condenser, nitrogen inlet, and thermocouple) with Polycarbonate diol and DMPA.

• Add acetone to achieve a 70% solid content, reducing the viscosity of the mixture.

• Heat the system to 60 °C under continuous nitrogen purge until the DMPA is fully dissolved.

• Add IPDI dropwise, followed by the DBTDL catalyst. Maintain the reaction at 60 °C for 3–4 hours.

• Validation Checkpoint 1 (NCO Titration): Perform a standard dibutylamine back-titration (ASTM D2572). The reaction is complete only when the measured NCO% matches the theoretical NCO% (typically ~4.5%). If the NCO% is too high, continue heating. If it is too low, moisture contamination has occurred.

Step 2: Neutralization

• Cool the prepolymer solution to 40 °C to prevent the volatilization of the neutralizing agent.

• Add TEA dropwise at a 1.05 molar ratio relative to the DMPA carboxylic acid groups.

• Stir for 30 minutes to ensure complete formation of the carboxylate salt, which is essential for aqueous dispersion.

Step 3: Phase Inversion (Dispersion)

• Increase the mechanical stirring speed to high shear (800–1000 rpm).

• Slowly add deionized water (pre-chilled to 5 °C to minimize premature NCO-water side reactions) to achieve a final target solids content of 35%.

Step 4: Chain Extension

• Dilute EDA in water (10% w/w solution) and add it dropwise to the dispersion over 20 minutes. The EDA reacts with the remaining NCO groups, drastically increasing the polymer's molecular weight.

• Stir for an additional 60 minutes.

• Validation Checkpoint 2 (FTIR Analysis): Take a small aliquot and run an FTIR spectrum. The complete disappearance of the NCO peak at 2270 cm⁻¹ validates that chain extension is finished and no reactive isocyanates remain.

Step 5: Acetone Distillation & Coalescent Addition

• Transfer the dispersion to a rotary evaporator. Remove the acetone under vacuum at 40 °C until the residual acetone is < 0.1%.

• Critical Addition: Once all NCO groups are confirmed consumed (Checkpoint 2) and acetone is removed, add 3–5% (w/w based on total resin solids) of 2-(1-Methoxypropan-2-yloxy)propan-2-ol under mild agitation[4].

• Validation Checkpoint 3 (Dynamic Light Scattering - DLS): Analyze the final PUD. A successful synthesis will exhibit a strong Tyndall effect (a translucent, bluish appearance) with a Z-average particle size between 50–150 nm and a Polydispersity Index (PDI) < 0.2.

Quantitative Data: Solvent Comparison

The following table summarizes the physicochemical and regulatory advantages of substituting NMP with the DPM isomer in PUD formulations.

Property	N-Methyl-2-pyrrolidone (NMP)	2-(1-Methoxypropan-2-yloxy)propan-2-ol
Regulatory & Toxicity Status	SVHC, Teratogenic, Restricted	Low Toxicity, VOC-Compliant
Boiling Point	202 °C	~190 °C
Hydroxyl Functionality	Aprotic (0 OH groups)	Protic (1 Secondary OH group)
Required Addition Stage	Prepolymer Synthesis	Post-Chain Extension (Post-NCO)
Impact on MFFT	Excellent	Excellent (Requires 3-5% w/w)
Biomedical Suitability	Poor (High residual toxicity)	Excellent (Safe for device coatings)

Process Flow Visualization

The following workflow illustrates the exact stage at which the coalescing solvent must be introduced to preserve the structural integrity of the polyurethane chains.

Workflow for PUD synthesis highlighting the post-NCO addition of the coalescing solvent.

Sources

• 1. WO2020117465A1 - Water-based polyurethane dispersions and their preparation - Google Patents [patents.google.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Dipropylene glycol monomethyl ether | C7H16O3 | CID 25484 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. hauthaway.com [hauthaway.com]

preparation of analytical reference standards for 2-(1-Methoxypropan-2-yloxy)propan-2-ol

An Application Note and Protocol for the Preparation of an Analytical Reference Standard of 2-(1-Methoxypropan-2-yloxy)propan-2-ol

Abstract

This document provides a comprehensive guide for the synthesis, purification, and characterization of 2-(1-methoxypropan-2-yloxy)propan-2-ol for use as an analytical reference standard. The establishment of highly pure, well-characterized reference standards is a cornerstone of quality control and regulatory compliance in the pharmaceutical industry, ensuring the accuracy and reproducibility of analytical measurements.[1][2] This guide details a robust synthetic protocol via a base-catalyzed ring-opening of propylene oxide, followed by a rigorous purification strategy using vacuum fractional distillation. Furthermore, a multi-technique analytical approach for structural confirmation and purity assessment is presented, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Gas Chromatography with Flame Ionization Detection (GC-FID). This protocol is designed for researchers, analytical scientists, and drug development professionals requiring a reliable source of this specific ether-alcohol for method validation, impurity profiling, and quality assurance.

Introduction: The Role of In-House Reference Standards

Analytical reference standards are materials of established purity and identity used to calibrate analytical instruments, validate methods, and quantify analytes in samples.[1][3] While primary standards from pharmacopeias (e.g., USP, EP) are the highest authority, in-house or secondary reference standards are essential for routine analysis and for compounds not commercially available.[2] The preparation of an in-house standard, or Quality Control Material (QCM), requires a meticulous process to ensure the material is homogeneous, stable, and thoroughly characterized.[3] This protocol outlines such a process for 2-(1-methoxypropan-2-yloxy)propan-2-ol, a complex ether-alcohol.

Synthesis and Purification Strategy

Rationale of the Synthetic Route

The selected synthetic route involves the base-catalyzed nucleophilic ring-opening of propylene oxide by 1-methoxy-2-propanol. This method is a variation of the Williamson ether synthesis adapted for epoxides.

• Causality of Choice : A base-catalyzed reaction is employed because it favors the nucleophilic attack at the less sterically hindered carbon of the propylene oxide ring. This regioselectivity leads predominantly to the formation of a secondary alcohol (the desired α-isomer), minimizing the generation of the primary alcohol β-isomer.[4][5] Sodium hydride is chosen as the base to generate the more nucleophilic alkoxide from 1-methoxy-2-propanol, driving the reaction efficiently.

Experimental Protocol: Synthesis

Safety Precaution : Propylene oxide is a volatile, flammable, and carcinogenic compound. All operations must be performed in a certified chemical fume hood with appropriate personal protective equipment (PPE), including safety goggles, flame-retardant lab coat, and chemical-resistant gloves.

Table 1: Reagents and Materials

Reagent/Material	Grade	Supplier	Purpose
1-Methoxy-2-propanol	Anhydrous, ≥99.5%	Commercial Source	Starting Nucleophile
Sodium Hydride (NaH)	60% dispersion in mineral oil	Commercial Source	Base/Catalyst
Propylene Oxide	≥99.5%	Commercial Source	Electrophile
Tetrahydrofuran (THF)	Anhydrous	Commercial Source	Reaction Solvent
Diethyl Ether	Anhydrous	Commercial Source	Extraction Solvent
Saturated Ammonium Chloride (NH₄Cl)	ACS Grade	In-house preparation	Quenching Agent
Anhydrous Magnesium Sulfate (MgSO₄)	ACS Grade	Commercial Source	Drying Agent

Step-by-Step Synthesis Procedure:

• Reactor Setup : Equip a 500 mL three-neck round-bottom flask with a magnetic stirrer, a reflux condenser under a nitrogen atmosphere, a dropping funnel, and a thermocouple.

• Deprotonation : To the flask, add 1-methoxy-2-propanol (27.0 g, 0.3 mol) and 150 mL of anhydrous THF.

• Base Addition : While stirring, carefully add sodium hydride (13.2 g of 60% dispersion, 0.33 mol) portion-wise at 0 °C (ice bath). Allow the mixture to stir at room temperature for 1 hour after the addition is complete. Hydrogen gas evolution will be observed.

• Epoxide Addition : Cool the resulting slurry back to 0 °C. Add propylene oxide (17.4 g, 0.3 mol) dropwise via the dropping funnel over 1 hour, ensuring the internal temperature does not exceed 10 °C.

• Reaction : After the addition, remove the ice bath and allow the reaction to stir at room temperature overnight (approx. 16 hours).

• Quenching : Carefully quench the reaction by slowly adding 50 mL of saturated aqueous ammonium chloride solution at 0 °C.

• Work-up : Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x 100 mL). Combine the organic layers, wash with brine (1 x 100 mL), and dry over anhydrous magnesium sulfate.[6]

• Solvent Removal : Filter the drying agent and concentrate the organic phase using a rotary evaporator to yield the crude product.

Purification by Vacuum Fractional Distillation

The crude product will contain unreacted starting materials, the desired product, and potentially di-propylene glycol ethers. Fractional distillation under reduced pressure is critical for isolating the target compound with high purity.[7]

Protocol:

• Assemble a fractional distillation apparatus with a 24/40 joint, a 30 cm Vigreux column, a distillation head with a condenser, and receiving flasks.

• Introduce the crude oil into the distillation flask with a few boiling chips.

• Slowly reduce the pressure to approximately 10-15 mmHg.

• Gently heat the distillation flask using a heating mantle.

• Collect and discard the initial low-boiling fractions (unreacted starting materials).

• Collect the main fraction corresponding to the boiling point of 2-(1-methoxypropan-2-yloxy)propan-2-ol. The exact boiling point will depend on the vacuum achieved but is expected to be significantly higher than the starting materials.

• Monitor the purity of the collected fractions by GC-FID.

Characterization and Certification Workflow

The identity and purity of the distilled material must be rigorously established using orthogonal analytical techniques.[8]

Caption: Workflow for the preparation and certification of the analytical reference standard.

Identity Confirmation

• NMR Spectroscopy : Dissolve a sample in CDCl₃. The spectra should be consistent with the proposed structure.

  • ¹H NMR : Expect complex multiplets for the CH and CH₂ protons. A singlet for the methoxy (-OCH₃) group and distinct signals for the methyl groups are anticipated. The hydroxyl (-OH) proton will appear as a broad singlet.[9]

  • ¹³C NMR : The number of signals should correspond to the number of unique carbon atoms in the molecule. The chemical shifts will be characteristic of the ether and alcohol functionalities.[10]

  Table 2: Predicted NMR Spectral Data (Illustrative)

Type	Predicted Chemical Shift (δ, ppm)	Multiplicity	Assignment
¹H	~3.4	s	-OCH₃
¹H	~1.1 - 1.3	d	-CH₃ groups
¹H	~3.5 - 4.0	m	-CH, -CH₂ groups
¹H	~2.5 (variable)	br s	-OH
¹³C	~59	q	-OCH₃
¹³C	~18-25	q	-CH₃ groups
¹³C	~65-80	d, t	-CH, -CH₂ groups

• Mass Spectrometry (GC-MS) : The mass spectrum should show the correct molecular ion or, more commonly in electron ionization, characteristic fragment ions.

  • Expected M+H⁺ (for ESI/CI) : 149.12

  • Key Fragments (EI) : Loss of methyl (m/z 133), loss of a propan-2-ol moiety, and cleavage at the ether linkages are expected fragmentation pathways.[11][12]

• Infrared (IR) Spectroscopy : The IR spectrum should display characteristic absorption bands.

  • ~3400 cm⁻¹ (broad) : O-H stretching of the alcohol.

  • ~2850-3000 cm⁻¹ : C-H stretching.

  • ~1100 cm⁻¹ (strong) : C-O-C ether stretching.[13]

Purity Assessment

• Gas Chromatography (GC-FID) : This is the primary technique for determining the purity and quantifying organic impurities.[14][15]

  Table 3: Recommended GC Method Parameters

Parameter	Value	Rationale
Column	Agilent DB-WAX or similar (30 m x 0.25 mm, 0.25 µm)	A polar column is required for good peak shape and separation of alcohols and ethers.
Carrier Gas	Helium or Hydrogen	Standard carrier gases for GC.
Inlet Temp.	250 °C	Ensures complete volatilization of the sample.
Detector	FID at 270 °C	FID provides excellent sensitivity for organic compounds.
Oven Program	50 °C (hold 2 min), ramp to 240 °C at 10 °C/min, hold 5 min	A temperature ramp allows for the separation of volatile impurities from the main analyte and any higher-boiling impurities.
Injection	1 µL, Split ratio 50:1	Prevents column overloading and ensures sharp peaks.

• Water Content (Karl Fischer Titration) : Determine the water content using a coulometric or volumetric Karl Fischer titrator. Water is a common impurity that must be quantified.

• Residue on Ignition (ROI) : This test quantifies non-volatile, inorganic impurities. It involves heating a sample to a high temperature to burn off all organic material and weighing the residue.

Certification and Documentation

The final purity of the reference standard is calculated by subtracting the percentages of all identified impurities (organic, water, inorganic) from 100%.

Purity (%) = 100% - (% Organic Impurities by GC) - (% Water by KF) - (% ROI)

A Certificate of Analysis (CoA) must be generated, including:

• Compound Name and Structure

• Lot Number

• Assigned Purity and Uncertainty

• Expiration or Retest Date

• Results from all characterization tests (NMR, MS, IR, GC, KF, ROI)

• Recommended Storage Conditions[16]

Storage and Handling

To ensure the long-term integrity of the reference standard, it should be stored in an amber, tightly sealed vial to protect it from light and moisture. Storage at 2-8 °C is recommended to minimize degradation.

Conclusion

The protocol described provides a robust and scientifically sound framework for the in-house preparation of a 2-(1-methoxypropan-2-yloxy)propan-2-ol analytical reference standard. By following this comprehensive approach to synthesis, purification, and multi-faceted characterization, laboratories can produce a reliable standard suitable for critical analytical applications in a regulated environment, thereby ensuring data integrity and product quality.

References

• Spectroscopy Online. (2015). How Do You Prepare Reference Standards and Solutions?
• Guidechem. (n.d.). 2-(1-Methoxypropan-2-Yloxy)Propan-1-Ol.
• Craig, R. L. (1969). Purification of ethers. U.S. Patent No. 3,450,608.
• Ataman Kimya. (n.d.). PROPYLENE GLYCOL METHYL ETHER.
• Wang, Y., et al. (2021). Direct synthesis of propylene glycol methyl ether from propylene using an Al-TS-1 catalyst: Ti–Al synergy. New Journal of Chemistry, 45(38), 17757-17765.
• Pharmaffiliates. (2024). A Guide to Using Analytical Standards.
• Lin, C. Y., et al. (2015). Process for producing propylene glycol methyl ether. World Intellectual Property Organization Patent No. WO2015024103A1.
• ChemicalBook. (n.d.). 2-(1-methoxypropan-2-yloxy)propan-1-ol CAS#: 55956-21-3.
• Lin, C. Y., et al. (2015). Process for producing propylene glycol methyl ether. U.S. Patent Application No. 14/413,858.
• PubMed. (2005). Propylene glycol monomethyl ether.
• World Health Organization (WHO). (2018). General guidelines for the establishment, maintenance and distribution of chemical reference substances. WHO Technical Report Series, No. 1010, Annex 3.
• Islam, R., et al. (2020).
• Journal of Chromatographic Science. (1966). Gas Chromatographic Analysis of Ether- Alcohols in Carbon Removing Compounds.
• NIST. (n.d.). 2-Propanol, 1-(2-methoxy-1-methylethoxy)-. NIST Chemistry WebBook.
• Benchchem. (n.d.). 2-(1-methoxypropan-2-yloxy)propan-1-ol | 55956-21-3.
• European Accreditation. (2003).
• FAO. (1998). PROPAN-2-OL. JECFA.
• ChemicalBook. (n.d.). 1-Methoxy-2-propanol(107-98-2) 13C NMR spectrum.
• Royal Society of Chemistry. (2020).
• LookChem. (n.d.).
• Agilent Technologies. (2003).
• LearnedGuys.com. (n.d.). NMR Spectroscopy.
• Kaur, H., et al. (2018). Analytical Techniques for Characterization of Biological Molecules – Proteins and Aptamers/Oligonucleotides.
• Doc Brown's Chemistry. (n.d.). mass spectrum of 2-methoxypropane.

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• 5. US20150057468A1 - Process for producing propylene glycol methyl ether - Google Patents [patents.google.com]
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• 11. 2-Propanol, 1-(2-methoxy-1-methylethoxy)- [webbook.nist.gov]
• 12. mass spectrum of 2-methoxypropane C4H10O CH3CH(OCH3)CH3 fragmentation pattern of m/z m/e ions for analysis and identification of methyl isopropyl ether image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
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• 16. Recommendations and Best Practices for Reference Standards and Reagents Used in Bioanalytical Method Validation - PMC [pmc.ncbi.nlm.nih.gov]

2-(1-Methoxypropan-2-yloxy)propan-2-ol application in metallic nanoparticle synthesis

Advanced Application Note: 2-(1-Methoxypropan-2-yloxy)propan-2-ol in Metallic Nanoparticle Synthesis

Executive Brief

The synthesis of highly monodisperse metallic and metal-oxide nanoparticles requires precise control over nucleation thermodynamics and growth kinetics. 2-(1-Methoxypropan-2-yloxy)propan-2-ol —a specific, sterically bulky isomer of Dipropylene Glycol Monomethyl Ether (DPGME, CAS 34590-94-8)—has emerged as a highly versatile solvent, mild reducing agent, and capping ligand in advanced solvothermal synthesis[1]. Unlike traditional short-chain polyols, this amphiphilic ether-alcohol provides unique steric stabilization that prevents particle agglomeration, making it invaluable for developing conductive inks, optical nanocomposites, and catalytic systems[2][3].

Mechanistic Principles: Causality of Solvent Selection

In nanoparticle synthesis, the solvent actively dictates particle morphology. The structural features of 2-(1-Methoxypropan-2-yloxy)propan-2-ol drive the following mechanistic advantages:

• Controlled Solvothermal Kinetics: With a high boiling point of ~190°C, this solvent allows for high-temperature reactions without the need for pressurized autoclaves. This thermal energy is sufficient to drive the non-hydrolytic sol-gel condensation of metal oxides or the reduction of noble metal salts[3].

• Mild Reduction Potential: The secondary alcohol group acts as a mild reducing agent. Unlike strong reductants (e.g., NaBH₄) that cause uncontrolled burst nucleation and broad size distributions, this solvent reduces metal cations (like Ag⁺) gradually, favoring the thermodynamic growth of uniform, spherical nanocrystals[1][4].

• Steric Hindrance & Capping: The dipropylene backbone and ether linkages coordinate with the nascent metallic surface. This bulky ligand layer provides a physical barrier against Ostwald ripening, ensuring the final particles remain strictly in the sub-50 nm regime[1].

Mechanistic Pathway Visualization

Figure 1: Mechanistic workflow of DPGME-mediated solvothermal nanoparticle synthesis.

Quantitative Solvent Comparison

To justify the transition from legacy solvents, the following table summarizes the physicochemical advantages of utilizing this specific DPGME isomer.

Parameter	Ethylene Glycol (Legacy Polyol)	2-(1-Methoxypropan-2-yloxy)propan-2-ol	Functional Impact in Synthesis
Boiling Point	197 °C	190 °C	Enables high-temperature solvothermal kinetics at ambient pressure[3].
Molecular Bulk	Low	High (Dipropylene backbone)	Provides enhanced steric hindrance, limiting Ostwald ripening[1].
Toxicity	High (Metabolizes to oxalic acid)	Low	Safer for pharmaceutical and scale-up manufacturing environments.
Reducing Power	Strong	Mild	Prevents rapid over-reduction, yielding highly monodisperse particles[4].
Resin Compatibility	Poor	Excellent	Seamless integration into conductive inks and polymer composites[2][3].

Self-Validating Experimental Protocols

Protocol A: Synthesis of Monodisperse Silver Nanoparticles (AgNPs) for Conductive Inks

Objective: Synthesize 20–40 nm AgNPs using the target solvent as both the carrier and mild reducing agent[1][2].

• Step 1: Binder Dissolution. In a 250 mL round-bottom flask, dissolve 1.5 g of Polyvinylpyrrolidone (PVP, MW 40,000) into 60 g of 2-(1-Methoxypropan-2-yloxy)propan-2-ol.

  • Causality: Heating to 40°C with magnetic stirring ensures complete uncoiling of the PVP polymer chains, which is critical for uniform steric wrapping of the future nanoparticles[1].

• Step 2: Precursor Addition. Slowly add 5.0 g of Silver Nitrate (AgNO₃) to the solution. Protect the flask from ambient light using aluminum foil.

  • Causality: AgNO₃ is highly photosensitive; premature photolytic reduction will create heterogeneous seed nuclei, ruining the final size distribution.

• Step 3: Thermal Reduction. Ramp the temperature to 140°C at a rate of 5°C/min under a nitrogen atmosphere. Hold for 4 hours.

  • Causality: The controlled ramp rate prevents localized superheating. At 140°C, the secondary alcohol of the solvent activates, reducing Ag⁺ to Ag⁰.

• Step 4: Self-Validation (In-Process QC). Extract a 1 mL aliquot, dilute 1:10 in ethanol, and measure the UV-Vis spectrum.

  • Validation Check: A sharp, symmetrical Surface Plasmon Resonance (SPR) peak between 395 nm and 410 nm confirms the presence of spherical, sub-50 nm AgNPs. If the peak is broad or red-shifted (>450 nm), agglomeration has occurred, indicating insufficient PVP wrapping or uneven heating.

Protocol B: Solvothermal Synthesis of Ultra-Small TiO₂ Nanocrystals

Objective: Synthesize <10 nm TiO₂ nanocrystals for high-refractive-index optical coatings[3].

• Step 1: Precursor Mixing. In a Schlenk flask, combine 10 mmol of Titanium Isopropoxide (TTIP) with 50 mL of 2-(1-Methoxypropan-2-yloxy)propan-2-ol.

  • Causality: The ether-alcohol solvent stabilizes the highly reactive Ti-alkoxide precursor, preventing premature, uncontrolled hydrolysis upon contact with ambient moisture[3].

• Step 2: Controlled Hydrolysis. Add a stoichiometric amount of deionized water (molar ratio of TTIP to water strictly between 1:0.5 and 1:2.5) dropwise under vigorous stirring.

  • Causality: Restricting the water ratio starves the hydrolysis reaction, forcing the system into a slow condensation regime that limits the final crystal size to the nanometer scale[3].

• Step 3: Solvothermal Condensation. Heat the reaction mixture to 200°C for 2 hours.

  • Causality: The high boiling point of the solvent allows the system to reach the activation energy required to crystallize the amorphous titania network into the anatase phase without requiring a high-pressure vessel[3].

• Step 4: Self-Validation (In-Process QC). Observe the optical clarity of the resulting dispersion.

  • Validation Check: The successful synthesis of <10 nm TiO₂ nanocrystals will yield an optically transparent, slightly yellowish colloidal dispersion. If the solution turns milky or opaque, the particles have exceeded 50 nm (causing Mie scattering), indicating a failure in water stoichiometry control[3].

Sources

• 1. 2-(2-Methoxypropoxy)propan-1-ol|Dipropylene Glycol Methyl Ether [benchchem.com]
• 2. data.epo.org [data.epo.org]
• 3. WO2020106860A1 - Synthesis, capping, and dispersion of tio2 nanocrystals - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]

solvent casting methods for thin films using 2-(1-Methoxypropan-2-yloxy)propan-2-ol

Advanced Protocol for Solvent Casting of Polymer Thin Films Using 2-(1-Methoxypropan-2-yloxy)propan-2-ol (DPM)

Target Audience: Materials Scientists, Formulation Chemists, and Drug Development Professionals Document Type: Application Note & Standardized Protocol

Scientific Rationale & Mechanistic Causality

The formulation and casting of functional thin films—ranging from conductive polymer layers in hybrid photovoltaics to active pharmaceutical ingredient (API)-loaded transdermal patches—rely heavily on the evaporation dynamics of the solvent matrix. Historically, solvents like Dimethyl Sulfoxide (DMSO) and Ethylene Glycol (EG) have been utilized as secondary dopants or coalescing agents. However, their moderate toxicity profiles and environmental impact have driven the search for greener alternatives.

2-(1-Methoxypropan-2-yloxy)propan-2-ol , commercially known as Dipropylene Glycol Monomethyl Ether (DPM) , has emerged as a superior alternative. DPM is an alcohol ether solvent characterized by a high boiling point (~190°C), low surface tension, and exceptional coupling ability.

The Causality of DPM-Mediated Film Formation

The efficacy of DPM in solvent casting is not merely a function of its solvency, but rather its influence on the physical chemistry of the drying phase:

• Solid-Liquid Phase Separation: In aqueous or mixed-solvent polymer dispersions (e.g., PEDOT:PSS), water evaporates rapidly during the initial stages of spin-casting. DPM, due to its high boiling point, is retained in the wet film. This differential evaporation rate induces a controlled solid-liquid phase separation [1].

• Conformational Transformation: In conductive polymers, the retained DPM acts as a highly effective solvent for the insulating PSS chains, driving their migration from the bulk to the film surface. Concurrently, the PEDOT chains undergo a critical conformational shift from a coiled benzoid structure to a linear quinoid structure, drastically enhancing π−π stacking and electrical conductivity [1].

• Wet Tg​ Modulation: In multi-layer coatings or drug-eluting polymer matrices, DPM functions as a coalescing agent. It lowers the wet glass transition temperature ( Tg​ ) of the polymer, allowing for capillary deformation and polymer chain interdiffusion at lower annealing temperatures, thereby preventing micro-fractures [2].

Figure 1: Mechanistic pathway of DPM-induced structural enhancement in polymer thin films.

Quantitative Comparative Analysis

The substitution of traditional solvents with DPM yields measurable improvements in both the physical properties of the thin film and the overall safety profile of the formulation process. The table below summarizes the comparative performance of DPM against legacy solvents in a standardized PEDOT:PSS thin-film model.

Solvent Additive	Boiling Point (°C)	Toxicity & Eco-Profile	Film Conductivity (S/cm)	Solar Cell PCE (%)
None (Pristine)	N/A	Safe	0.015	0.74
Ethylene Glycol (EG)	197	Moderate / Toxic	~600.00	13.07
Dimethyl Sulfoxide (DMSO)	189	Moderate / Toxic	~650.00	12.62
DPM (CAS 55956-22-4)	190	Low / Eco-Friendly	746.27	13.24

Data derived from the optimization of Si/PEDOT:PSS hybrid heterojunctions [1].

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. At each critical juncture, specific observable metrics are provided to ensure the causality of the chemical interactions is progressing as intended.

Reagents & Equipment

• Solvent: DPM (2-(1-Methoxypropan-2-yloxy)propan-2-ol), ≥ 99% purity.

• Polymer Base: PEDOT:PSS aqueous dispersion (or equivalent water-borne polymer matrix).

• Equipment: Precision spin-coater, programmable hot plate, UV-Ozone cleaner, 4-point probe (for conductivity validation).

Step-by-Step Methodology

Step 1: Solution Formulation & Doping

• Aliquot 10 mL of the aqueous polymer dispersion into a clean glass vial.

• Slowly add 6 wt% DPM dropwise while subjecting the solution to continuous magnetic stirring at 400 RPM.

• Validation Checkpoint 1 (Solubility): The solution must remain a homogeneous, transparent dispersion. If localized cloudiness persists, the DPM addition rate was too rapid, causing premature phase separation. Discard and repeat.

• Stir for 2 hours at room temperature, followed by filtration through a 0.45 µm PTFE syringe filter to remove micro-aggregates.

Step 2: Substrate Pre-treatment

• Clean the substrate (e.g., Silicon wafer or glass slide) via sequential ultrasonication in acetone, ethanol, and deionized water (10 minutes each).

• Dry with an N2​ gun.

• Expose the substrate to UV-Ozone treatment for 15 minutes.

• Validation Checkpoint 2 (Hydrophilicity): Place a 2 µL drop of DI water on the substrate. The contact angle must be <10∘ , indicating complete surface hydrophilization required for uniform DPM spreading.

Step 3: Dynamic Spin-Casting

• Mount the substrate on the spin-coater.

• Initiate rotation at 3000 RPM.

• Dynamic Dispense: While the substrate is spinning, rapidly dispense 100 µL of the DPM-doped polymer solution onto the center of the substrate.

• Maintain rotation for 45 seconds to allow the primary aqueous phase to evaporate, leaving the DPM-rich wet film.

Step 4: Thermal Annealing & Interdiffusion

• Immediately transfer the coated substrate to a pre-heated hot plate at 130°C.

• Anneal for 15 minutes. This step drives off the residual DPM and forces the structural relaxation of the polymer chains.

• Validation Checkpoint 3 (Film Integrity): Visually inspect the film under a bright light. The absence of "water whitening" (opacity) confirms complete DPM evaporation and successful polymer interdiffusion.

• Validation Checkpoint 4 (Functional Check): Measure the sheet resistance. A successful DPM-mediated quinoid shift will yield a resistance drop of at least 3 orders of magnitude compared to an undoped pristine film.

Figure 2: Standardized self-validating experimental workflow for DPM-mediated solvent casting.

Troubleshooting Common Failure Modes

• Defect: "Comet" Streaks during Casting

  • Causality: Particulate contamination or localized premature evaporation of the water phase before the DPM can stabilize the flow.

  • Correction: Ensure the laboratory relative humidity is maintained between 40-50%. Re-filter the DPM-polymer solution through a 0.22 µm filter immediately prior to casting.

• Defect: Water Whitening (Basecoat Opacity)

  • Causality: In multi-layer systems, excess DPM acts as a coalescing agent that migrates into the basecoat. If the annealing temperature is too low, the DPM becomes trapped, absorbing ambient moisture [2].

  • Correction: Implement a step-wise annealing protocol: 80°C for 5 minutes (to initiate DPM migration to the surface), followed by a ramp to 130°C for 15 minutes (for complete volatilization).

References

• Title: Improving the Performance of Si/PEDOT:PSS Hybrid Solar Cells with More Economical and Environmentally Friendly Alcohol Ether Solvents Source: ACS Omega (2024) URL: [Link]

• Title: Understanding the differences in film formation mechanisms of two comparable solvent based and water-borne coatings on bronze substrates by electrochemical impedance spectroscopy Source: Progress in Organic Coatings (Indexed via ResearchGate) URL: [Link]

Technical Notes & Optimization

optimizing extraction yields with 2-(1-Methoxypropan-2-yloxy)propan-2-ol solvent blends

Welcome to the Application Scientist Support Portal for 2-(1-Methoxypropan-2-yloxy)propan-2-ol, commonly known as Dipropylene Glycol Monomethyl Ether (DPGME or DPM). DPM is a P-series glycol ether widely utilized in pharmaceutical processing, botanical extraction, and API formulation due to its low toxicity profile and exceptional amphiphilic solvency[1].

This guide provides researchers and drug development professionals with mechanistic troubleshooting strategies, self-validating protocols, and fundamental physicochemical data to optimize extraction yields and ensure safe solvent recovery.

System Knowledge Base: DPM Physicochemical Properties

To troubleshoot extraction workflows, one must first understand the thermodynamic and physical constraints of the solvent. DPM contains both an ether linkage (hydrophobic) and a hydroxyl group (hydrophilic), allowing it to act as a universal coupling agent[2].

Table 1: Critical Physicochemical Properties of DPM

Property	Value	Extraction & Processing Implication
Boiling Point	190°C (at 1013 hPa)[3]	High thermal input required for atmospheric evaporation; necessitates high-vacuum distillation for heat-sensitive APIs.
Vapor Pressure	~0.37 hPa (at 20°C)[3]	Low volatility reduces inhalation risks and VOC emissions but severely limits the efficacy of rotary evaporation without deep vacuum.
Flash Point	75°C[4]	Combustible liquid. Requires spark-proof equipment during heated extractions or distillation.
Water Miscibility	100% (Complete)[2]	Forms stable single-phase systems with water. Requires chemical intervention (salting out) to force liquid-liquid phase separation.
Peroxide Potential	High upon prolonged air/heat exposure[5]	Ether linkages auto-oxidize. Distillation concentrates peroxides, posing a severe detonation hazard if unmitigated[5].

Troubleshooting & FAQs

Q1: Why am I getting stable emulsions instead of distinct phase separation when using DPM in Liquid-Liquid Extraction (LLE)?

The Causality: DPM is completely miscible with water due to extensive hydrogen bonding facilitated by its hydroxyl group[2]. When you attempt a standard aqueous/organic wash, DPM acts as a surfactant, reducing the interfacial tension between the water and your co-solvent, resulting in a stable, cloudy emulsion rather than two distinct layers. The Solution: You must thermodynamically force the DPM out of the aqueous phase. This is achieved via the "salting out" effect. By saturating the aqueous phase with a high-ionic-strength salt (such as NaCl or Na2SO4), the water molecules preferentially hydrate the salt ions, breaking their hydrogen bonds with DPM. This forces the DPM (and your target API) into a distinct organic layer.

Q2: My target API degrades during solvent recovery. How can I efficiently remove DPM without exceeding 60°C?

The Causality: DPM has a remarkably high atmospheric boiling point of 190°C[3]. Exposing complex botanicals or labile APIs to this temperature causes rapid thermal degradation, oxidation, and isomerization. The Solution: You must manipulate the system's pressure. By utilizing a high-vacuum distillation setup (reducing system pressure to < 0.37 hPa), the boiling point of DPM can be depressed below 60°C. Alternatively, DPM can be recovered via azeotropic distillation by introducing a co-solvent (like water or acetic acid) that forms a lower-boiling azeotrope, carrying the DPM over at reduced temperatures[6].

Q3: What are the hidden safety risks associated with recycling DPM via distillation, and how do I prevent them?

The Causality: Like all ethers, DPM is highly susceptible to auto-oxidation when exposed to atmospheric oxygen and light, forming explosive hydroperoxides[3]. During distillation, the pure DPM volatilizes, leaving the heavier peroxides to concentrate in the boiling flask. If the flask boils dry, the concentrated peroxides can detonate[5]. The Solution: Never distill DPM to dryness. Always test the solvent for peroxides using KI-starch paper before applying heat. If peroxides are present, they must be chemically quenched using a 5% aqueous ferrous sulfate wash prior to distillation[5].

Process Visualization

DPM-Assisted Extraction & Phase Separation Logic

The following workflow illustrates the mechanistic steps required to utilize DPM's amphiphilic nature for extraction, followed by forced phase separation.

DPM-mediated extraction and forced phase separation workflow.

Low-Temperature Solvent Recovery & Peroxide Mitigation

This diagram outlines the critical safety and recovery pathway for isolating your API from the DPM solvent.

Low-temperature DPM solvent recovery and peroxide safety mitigation.

Standard Operating Procedures (SOPs)

SOP 1: Phase-Separated Liquid-Liquid Extraction using DPM

This protocol utilizes DPM's excellent solvation power while overcoming its water miscibility to isolate target compounds.

• Solvation: Suspend the raw material in a 70:30 DPM/Water blend. Agitate at 40°C for 60 minutes.

  • Causality: The water swells the cellular matrix of botanical materials, while the DPM rapidly dissolves both polar and moderately non-polar target metabolites.

• Filtration: Filter the homogenate through a 0.45 µm PTFE membrane to remove solid biomass.

• Salting Out: Transfer the filtrate to a separatory funnel. Slowly add a saturated aqueous NaCl solution (brine) at a 1:1 volume ratio to the filtrate.

  • Validation Check: Observe the fluid dynamics. A successful disruption of the DPM-water matrix is indicated by the immediate formation of a cloudy suspension that rapidly begins to clarify into two distinct layers. If the solution remains a single clear phase, the ionic strength is insufficient; add solid NaCl until saturation is reached.

• Separation: Allow the funnel to rest for 30 minutes. The DPM (containing the target API) will form the upper organic layer, while the highly polar impurities will remain in the lower aqueous brine layer.

• Collection: Decant the lower aqueous layer and retain the upper DPM layer for downstream recovery.

SOP 2: Safe Vacuum Recovery of DPM

This protocol ensures the thermal protection of APIs and prevents peroxide-induced hazards during solvent recovery[5].

• Peroxide Validation: Dip a Potassium Iodide (KI) starch indicator strip into the DPM extract.

  • Validation Check: If the strip turns blue/black, hydroperoxides are present. You must wash the extract with an equal volume of 5% aqueous ferrous sulfate to reduce the peroxides to harmless alcohols before proceeding[5]. If the strip remains white, proceed to step 2.

• Apparatus Setup: Load the validated DPM extract into a rotary evaporator flask. Ensure the system is connected to a high-vacuum pump capable of reaching < 0.37 hPa.

• Temperature Modulation: Set the heating bath to 55°C and the condenser chiller to -10°C.

  • Causality: The deep vacuum depresses the boiling point of DPM from 190°C to approximately 45-50°C, preserving the structural integrity of the target API while ensuring rapid vaporization.

• Distillation: Apply the vacuum before lowering the flask into the water bath to prevent bumping. Distill until the target API is concentrated.

  • Critical Safety Check:Do not evaporate to absolute dryness. Leave approximately 5-10% of the solvent volume in the flask to act as a thermal buffer and prevent the concentration of any trace residual peroxides[5].

References

• Carl Roth. (2024). Safety Data Sheet: Dipropylene glycol monomethyl ether. Retrieved from[Link]

• Science Interactive. (2014). Safety Data Sheet: Glycol Ether DPM. Retrieved from [Link]

Sources

• 1. alliancechemical.com [alliancechemical.com]
• 2. alliancechemical.com [alliancechemical.com]
• 3. scienceinteractive.com [scienceinteractive.com]
• 4. carlroth.com:443 [carlroth.com:443]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

preventing auto-oxidation and peroxide formation during 2-(1-Methoxypropan-2-yloxy)propan-2-ol storage

A Guide to Preventing Auto-Oxidation and Peroxide Formation During Storage

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for 2-(1-Methoxypropan-2-yloxy)propan-2-ol. This document is designed for researchers, scientists, and drug development professionals to ensure the safe storage, handling, and use of this valuable solvent. Due to its chemical structure, this compound is susceptible to auto-oxidation, which can lead to the formation of hazardous peroxides. This guide provides in-depth answers, troubleshooting protocols, and best practices to maintain solvent integrity and laboratory safety.

Section 1: Understanding the Risk - FAQs

This section addresses the fundamental questions regarding the stability of 2-(1-Methoxypropan-2-yloxy)propan-2-ol.

Q1: What is 2-(1-Methoxypropan-2-yloxy)propan-2-ol, and why is it prone to peroxide formation?

A: 2-(1-Methoxypropan-2-yloxy)propan-2-ol belongs to the glycol ether family of organic solvents. Its molecular structure contains ether linkages and tertiary hydrogen atoms, which are particularly susceptible to a free-radical reaction with atmospheric oxygen, a process known as auto-oxidation.[1][2] This reaction is catalyzed by factors like light, heat, and the presence of metal contaminants.[1][3] Over time, this process can form thermally unstable and shock-sensitive peroxide by-products.[2]

Based on its structure, it is prudent to classify it as a Class B peroxide-forming chemical. This means it becomes a significant hazard when peroxides are concentrated through distillation or evaporation.[4][5][6]

Q2: What are the primary dangers associated with peroxide contamination?

A: The primary danger is the risk of a violent explosion. Organic peroxides can be highly sensitive to heat, friction, or mechanical shock.[2][7][8] The risk increases dramatically if the solvent is distilled or evaporated, as the less volatile peroxides become concentrated in the residual liquid.[1][5] Peroxide crystals can also form on the threads of a container cap, which may detonate simply upon twisting the cap to open it.[1][3] Any container with visible crystals, discoloration, or liquid stratification should be considered extremely dangerous and not be handled.[2][7]

Q3: What is a peroxide inhibitor, and how does it function?

A: Many commercial grades of peroxide-forming solvents are supplied with an inhibitor, such as Butylated Hydroxytoluene (BHT).[1][9] BHT is a phenolic antioxidant that acts as a free-radical scavenger.[10][11] It works by donating a hydrogen atom to the peroxy radicals (ROO•) formed during the initial stages of auto-oxidation, converting them into more stable hydroperoxides (ROOH) and terminating the chain reaction.[10]

It is critical to understand that inhibitors are consumed over time and their effectiveness decreases, especially after a container is opened and exposed to air.[1][3][12] Distillation will remove non-volatile inhibitors like BHT, leaving the purified solvent highly susceptible to rapid peroxide formation.[1]

Q4: What are the ideal storage conditions to minimize peroxide formation?

A: Proper storage is the first and most critical line of defense.

• Containers: Store the chemical in its original, sealed, air-impermeable, light-resistant container (typically amber glass or a suitable steel can).[3][7][13][14] Never store in open or transparent containers.[8]

• Environment: Keep containers in a cool, dark, and well-ventilated area, away from heat, sunlight, and sources of ignition.[1][14][15]

• Atmosphere: For uninhibited solvents or after distillation, storing the solvent under an inert atmosphere, such as nitrogen or argon, is highly recommended to displace oxygen and significantly slow the rate of peroxide formation.[12][16]

• Labeling: Immediately upon receipt, label the container with the date. Label it again with the date it is first opened.[7][8][17] This is crucial for tracking the age and potential risk of the solvent.

Section 2: Troubleshooting and Experimental Protocols

This section provides a practical, step-by-step approach to common issues encountered during the storage and use of 2-(1-Methoxypropan-2-yloxy)propan-2-ol.

Workflow for Handling Stored Solvent

The following diagram outlines the decision-making process for safely handling a container of a peroxide-forming solvent.

Caption: Decision workflow for handling stored peroxide-forming solvents.

Issue: My container of solvent has been stored for an unknown period, or I see visible crystals.

Action: DO NOT MOVE OR OPEN THE CONTAINER. [2][7] Treat it as potentially explosive. The presence of crystals, rust on a metal can, or stratification of the liquid indicates a severe hazard.[7] Cordon off the area to prevent accidental disturbance and contact your institution's Environmental Health & Safety (EHS) department immediately for emergency disposal.[8][12]

Issue: How do I test for the presence of peroxides?

Action: Always test for peroxides before any distillation or concentration procedure, and periodically (e.g., every 6-12 months) for opened containers.[17][18]

Method	Procedure	Positive Result	Notes
Semi-Quantitative Test Strips	Dip the test strip into the solvent for 1 second. Remove and wait for the specified time. Some strips require wetting the test pad with a drop of water after the solvent evaporates.[19]	The test pad turns a shade of blue. Compare the color to the chart on the vial to estimate ppm concentration.[17]	Safest and most common method.[3][20] Always use unexpired test strips, as expired ones can give false negatives.[20]
Potassium Iodide (KI) Test	Add 1 mL of the solvent to a freshly prepared solution of 10% potassium iodide (1g KI in 10 mL glacial acetic acid).	A faint yellow color indicates low peroxide levels (~10-50 ppm). A distinct yellow to brown color indicates higher concentrations (>100 ppm).	A blank test should be run, as the KI/acid mixture can slowly oxidize in air.
Titanium Sulfate Test	Add the solvent to a solution of titanium sulfate in sulfuric acid.[21]	A yellow-orange complex forms in the presence of peroxides.[22][21]	This method is effective for detecting various types of peroxides, including those that may be missed by other tests.[22]

Issue: My test is positive. What do the results mean?

Action: The concentration of peroxides dictates the appropriate response.

Peroxide Concentration (ppm)	Hazard Level	Recommended Action
< 25 ppm	Low Hazard	Considered safe for general use.[18]
25 - 100 ppm	Moderate Hazard	Do not distill or concentrate. [12][18] The solvent may be used for other applications with caution. Consider implementing a peroxide removal protocol if purified solvent is required.
> 100 ppm	SEVERE HAZARD	Do not handle the container. [12][18] Treat as potentially explosive. Contact EHS for immediate, specialized disposal.

Issue: I need to use the solvent, but it has a low-to-moderate peroxide level (25-100 ppm). How can I remove the peroxides?

Action: For low-level contamination, peroxides can be removed. Note: These procedures will also remove the BHT inhibitor, so the purified solvent should be used immediately or stored under an inert atmosphere and re-tested frequently.[16] Always re-test the solvent after treatment to ensure peroxides have been removed.[3]

Protocol 1: Activated Alumina Column Chromatography

This is a highly effective and common method for removing hydroperoxides.[20][23][24]

• Setup: Place a small plug of glass wool at the bottom of a glass chromatography column.

• Packing: Fill the column with basic activated alumina (~80g for up to 700 mL of solvent).[20]

• Elution: Gently pour the solvent onto the top of the column and allow it to pass through under gravity.

• Collection & Verification: Collect the purified solvent. Test the eluate for peroxides using a test strip to confirm their removal. Repeat the process if necessary.[20]

• Disposal: The alumina may retain some peroxides. Before disposal, it is a safe practice to rinse the column with a dilute acidic solution of ferrous sulfate to destroy any adsorbed peroxides.[24]

Protocol 2: Ferrous Sulfate (FeSO₄) Wash

This method is suitable for water-insoluble ethers and effectively reduces peroxides.[3][20]

• Preparation: Prepare a saturated solution of ferrous sulfate by mixing ~120g of FeSO₄•7H₂O with 12 mL of concentrated sulfuric acid and 220 mL of distilled water.[20]

• Extraction: In a separatory funnel, gently shake the solvent with an equal volume of the freshly prepared ferrous sulfate solution. Vent frequently.

• Separation: Allow the layers to separate and discard the aqueous (bottom) layer.

• Repeat: Repeat the extraction until the solvent tests negative for peroxides.

• Washing: Wash the organic layer twice with water to remove any residual acid or iron salts.

• Drying: Dry the purified solvent over a suitable drying agent (e.g., anhydrous magnesium sulfate).

Visualization of the Auto-Oxidation and Inhibition Process

Caption: Simplified mechanism of ether auto-oxidation and its interruption by an inhibitor like BHT.

References

• Removal of Peroxides From Organic Solvents Using Aluminum Oxide Sorbent. (2023). Google Cloud.
• Glycol Ether DB. (2014). Anchem Sales.
• Management of Peroxide-Forming Organic Solvents. (2025).
• Use of the antioxidant BHT in asymmetric membrane tablet coatings to stabilize the core to the acid catalyzed peroxide oxidation of a thioether drug. (2005).
• Peroxide Forming Chemicals: Management, Retention and Storage. Office of Clinical and Research Safety - Vanderbilt University.
• General categories of compounds known to auto-oxidize to form peroxides: Control and Safe Use of Peroxide Formers. University of Nebraska-Lincoln.
• Peroxide Removal from Organic Solvent Tetrahydrofuran - Activ
• how to prevent peroxide formation in stored diethylene glycol monohexyl ether. Benchchem.
• Management and Safety of Peroxide Forming Chemicals. Boston University.
• Peroxide removal from organic solvents and vegetable oils. (2008).
• Safe Method of Use For Hazardous Substances Of High Risk 4 Specific Storage and Testing Guidelines for Peroxide Forming Chemicals. University of California, Santa Barbara.
• Peroxide Forming Solvents. Sigma-Aldrich.
• Glycol Ethers Storage Guidelines. Scribd.
• Butyl
• Peroxide Form
• Propylene glycol methyl ether (PGME) and Propylene glycol methyl ether acetate (PGMEA) Product Stewardship Summary. (2011). Shell.
• Safe Handling of Peroxide Forming Chemicals. University of California, Irvine.
• Glycol Ethers Guide: Industrial & Household Solvent Applic
• Safe Handling of Peroxide-Formers (PFs). (2017). University of California, Santa Cruz.
• DS Fact Sheet on Managing Peroxide Formers in the Lab.
• DOWANOL DPM.
• Ethers and peroxide forming compounds. Western Sydney University.
• NFPA 400: Hazardous Materials Code. (2020).
• Peroxide-Forming Chemicals. University of California, Berkeley.
• Glycol Ether EP - SAFETY DATA SHEET.
• The Detection of Organic Peroxides. (1956). Royal Society of Chemistry.
• Guidelines for the Safe Handling of Peroxidizable Chemicals. University of California, Berkeley College of Chemistry.
• Peroxide-Forming Chemicals – Safety Guidelines. (2025). Texas Christian University.
• Glycol Ether DPM - SAFETY D
• Process for inhibiting and destroying peroxides in dialkyl ethers. (1992).
• Theoretical and Experimental Study on the Inhibition of Diethyl Ether Oxidation. (2015).
• Hazardous Materials and the Applicability of NFPA 400. (2022).
• Classification List of Peroxide Forming Chemicals. (2025). University of California, Riverside.
• Quickly Test For Organic Peroxides Using XploSens PS. (2020). XploSafe.
• Routine for peroxide forming chemicals. (2024). Lund University.
• Peroxide Forming Solvents. Sigma-Aldrich.
• Peroxide Forming Chemicals. University of Florida.
• SAFETY AND HANDLING OF ORGANIC PEROXIDES. American Chemistry Council.
• 8.7 Peroxide Forming Compounds. University of Colorado Boulder.
• Peroxide-Forming Chemicals (PFCs). (2024). University of Minnesota.
• Oxidation of Propylene Glycol Methyl Ether Acetate Using Ozone-Based Advanced Oxidation Processes. (2014).
• Working Safely with Peroxide Forming Compounds. (2023). University of British Columbia.
• DOWANOL™ DPMA Glycol Ether Acet
• Dow oxygen

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• 5. Peroxide Forming Chemicals | Environmental Health & Safety (EHS) [ehs.utexas.edu]
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• 7. Peroxide Forming Chemicals: Management, Retention and Storage | Office of Clinical and Research Safety [vumc.org]
• 8. safety.fsu.edu [safety.fsu.edu]
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Technical Support Center: Managing Evaporation Losses of 2-(1-Methoxypropan-2-yloxy)propan-2-ol in Open Bench Workflows

Introduction

2-(1-Methoxypropan-2-yloxy)propan-2-ol is a specific isomer of dipropylene glycol monomethyl ether (DPM). It is highly valued in drug development and formulation for its excellent solvency, complete water miscibility, and low toxicity[1]. On paper, it is classified as a "slow-evaporating" solvent, boasting a low vapor pressure of approximately 0.28 mmHg at 25°C[2].

However, in open bench experiments—especially those requiring continuous agitation, elevated temperatures, or placement within high-airflow fume hoods—researchers frequently encounter insidious solvent loss[3]. This technical guide provides causality-driven troubleshooting, self-validating protocols, and mitigation strategies to maintain assay integrity when working with this solvent.

Section 1: Mechanistic Causes of Evaporation (FAQs)

Q1: Why am I observing significant volume loss when the solvent's vapor pressure is so low? A1: The static vapor pressure of 0.28 mmHg assumes a closed system at equilibrium[2]. Open bench environments, particularly chemical fume hoods, introduce forced convective mass transfer[3]. The continuous airflow (often >0.5 m/s) constantly strips away the vapor boundary layer directly above the liquid surface. This prevents the system from reaching dynamic equilibrium, forcing continuous thermodynamic vaporization. When combined with magnetic stirring—which constantly brings warmer, un-depleted solvent to the surface—the evaporation rate scales exponentially.

Q2: My total volume hasn't changed much, but my solute concentration has dropped. What is happening? A2: 2-(1-Methoxypropan-2-yloxy)propan-2-ol is highly hydrophilic and completely miscible with water[1]. In an open bench setting, what appears to be "evaporation stability" is often a deceptive exchange. The solvent evaporates slowly, but simultaneously absorbs ambient humidity (hygroscopy). This alters the mole fraction of the solvent, diluting your solute and potentially causing the precipitation of water-insoluble drug candidates.

Section 2: Troubleshooting & Mitigation Strategies (FAQs)

Q3: How can I physically modify my setup to reduce losses without sealing the system? A3: Evaporation rate is directly proportional to the exposed surface-area-to-volume ratio. Transition from wide-mouth beakers to narrow-neck Erlenmeyer flasks or deep-well microplates. If open access is required for continuous pipetting, install a partial physical baffle (e.g., a pierced watch glass or a 3D-printed draft shield). This disrupts the laminar airflow of the fume hood directly over the liquid surface, allowing a localized, protective vapor boundary layer to form[3].

Q4: Can I use a solvent overlay to block evaporation? A4: Yes, provided the overlay is chemically inert and immiscible with both the DPM isomer and water. A thin layer (2–3 mm) of light mineral oil acts as a highly effective diffusion barrier. Because 2-(1-Methoxypropan-2-yloxy)propan-2-ol has a density of ~0.95 g/cm³[4], non-polar aliphatic oils with lower densities (e.g., 0.84 g/cm³) will reliably phase-separate and float on top, completely halting convective vapor loss.

Section 3: Standardized Experimental Protocols

Protocol 1: Gravimetric Replenishment with Karl Fischer Validation

Causality & Logic: To maintain scientific integrity, solvent loss must be quantified rather than guessed. Because DPM isomers are hygroscopic, mass tracking alone cannot distinguish between solvent evaporation (mass loss) and water absorption (mass gain). By integrating Karl Fischer (KF) titration, this protocol becomes a self-validating system that isolates true solvent loss.

Step-by-Step Methodology:

• Tare and Record: Tare the empty reaction vessel on an analytical balance. Record the mass ( Mvessel​ ).

• Initial Mass: Add the reaction mixture containing 2-(1-Methoxypropan-2-yloxy)propan-2-ol and record the total initial mass ( Minitial​ ).

• Incubation: Place the vessel on the open bench/fume hood under standard experimental conditions.

• Periodic Weighing: At predefined intervals (e.g., every 2 hours), return the vessel to the balance and record the current mass ( Mcurrent​ ).

• Self-Validation (KF Titration): Extract a 10 µL aliquot and run a rapid KF titration to determine the water content (ppm).

• Mathematical Correction & Replenishment: Calculate the mass of absorbed water based on the KF result. Subtract this water mass from Mcurrent​ to determine the true solvent mass lost. Add pure 2-(1-Methoxypropan-2-yloxy)propan-2-ol dropwise until the corrected mass returns to Minitial​ .

Protocol 2: Implementation of an Inert Mineral Oil Overlay

Causality & Logic: Creates a physical barrier that prevents vapor escape and atmospheric water ingress without pressurizing the system, ideal for long-term open incubations.

Step-by-Step Methodology:

• Preparation: Calculate the surface area of the liquid in your vessel ( A=πr2 ).

• Volume Calculation: Determine the volume of light mineral oil needed to create a 3 mm thick layer ( V=A×0.3 cm).

• Application: Using a positive displacement pipette, carefully dispense the oil down the inner side wall of the vessel to prevent emulsion formation.

• Verification: Visually confirm a continuous, unbroken meniscus of oil resting above the heavier DPM isomer phase.

• Sampling: When extracting aliquots, use a long-tipped pipette. Depress the plunger before passing through the oil layer to prevent oil from entering the tip. Extract the sample from the lower DPM phase, and wipe the exterior of the tip with a Kimwipe before dispensing.

Section 4: Quantitative Data & Comparisons

Table 1: Quantitative Impact of Mitigation Strategies on Solvent Evaporation

Experimental Condition	Surface Area (cm²)	Airflow Velocity (m/s)	Relative Evaporation Rate	Recommended Mitigation
Open Beaker (Bench)	50	< 0.1	Baseline (1x)	Draft Shield
Open Beaker (Hood)	50	0.5	~4.5x	Oil Overlay
Narrow-Neck Flask	10	0.5	~0.9x	Geometry Optimization
Beaker + Oil Overlay	50	0.5	< 0.1x	None (Sufficient)

Table 2: Chemical & Physical Properties Influencing Mitigation

Property	Value	Implication for Open Bench Assays
Vapor Pressure	~0.28 mmHg @ 25°C[2]	Slow static evaporation, but highly susceptible to convective airflow stripping.
Density	~0.95 g/cm³[4]	Allows lower-density aliphatic oils (e.g., 0.84 g/cm³) to reliably float as an overlay.
Water Miscibility	100% Miscible[1]	Highly hygroscopic; absorbs atmospheric moisture, altering solvent mole fraction.
Boiling Point	~238°C[4]	High thermal stability, but extended heating accelerates boundary layer depletion.

Section 5: Workflow Diagrams

Mechanistic pathways of solvent loss and concentration shifts in open bench settings.

Decision matrix for selecting an appropriate evaporation mitigation strategy.

References

• Title: CAS 55956-25-7 1-(1-prop-2-enoxypropan-2-yloxy)propan-2-ol - Alfa Chemistry Source: alfa-chemistry.com URL: 4

• Title: Glycol Ether DPM - LyondellBasell Source: lyondellbasell.com URL: 1

• Title: Dpm | Glycol Ethers - Univar Solutions Source: univarsolutions.fi URL:2

• Title: DIPROPYLENE GLYCOL METHYL ETHER - Ataman Kimya Source: atamanchemicals.com URL: Link

• Title: Air Contaminants, Ventilation, and Industrial Hygiene Economics | PDF - Scribd Source: scribd.com URL: 3

Sources

• 1. lyondellbasell.com [lyondellbasell.com]
• 2. univarsolutions.fi [univarsolutions.fi]
• 3. scribd.com [scribd.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]

laboratory purification methods for technical grade 2-(1-Methoxypropan-2-yloxy)propan-2-ol

Target Compound: 2-(1-Methoxypropan-2-yloxy)propan-2-ol (Dipropylene Glycol Monomethyl Ether / DPGME)

Welcome to the Application Scientist Support Portal. As a Senior Application Scientist, I designed this troubleshooting guide to bridge the gap between theoretical chemistry and practical benchwork. The purification of technical-grade DPGME requires strict adherence to self-validating protocols due to its complex isomer profile and severe propensity for auto-oxidation.

Below, you will find causality-driven FAQs, quantitative data, and step-by-step methodologies to ensure your solvent meets the rigorous demands of drug development and advanced research.

FAQ 1: Physicochemical Profiling & Impurity Causality

Q: What are the primary impurities in technical-grade DPGME, and why do they persist? A: Technical-grade 2-(1-Methoxypropan-2-yloxy)propan-2-ol (CAS 34590-94-8) is synthesized via the base-catalyzed reaction of propylene oxide with methanol[1]. This synthetic route intrinsically yields a mixture of structural isomers. The primary impurities include unreacted propylene glycol, water (due to the solvent's hygroscopic nature), and most critically, hydroperoxides[2]. Because DPGME contains multiple ether linkages, it undergoes rapid auto-oxidation upon exposure to atmospheric oxygen, forming peroxides that pose a severe explosive hazard if concentrated[3].

Table 1: DPGME Quantitative Data & Target Impurities

Parameter	Value / Characteristic	Mechanistic Implication & Remediation
Boiling Point	180–190°C (760 mmHg)[4]	High thermal stress at boiling point; requires vacuum distillation to prevent ether cleavage.
Vapor Pressure	0.5 mmHg (20°C)[4]	Low volatility necessitates a high-vacuum manifold for efficient stripping.
Water Solubility	Completely Miscible[1]	Forms strong hydrogen bonds; requires 3Å molecular sieves for kinetic exclusion drying.
Peroxide Potential	High (Auto-oxidation)[3]	Ether linkages rapidly oxidize; mandates pre-distillation FeSO4 wash or alumina percolation[3].

Troubleshooting Guide: Peroxide Detection & Remediation

Q: My DPGME tests positive for peroxides. How do I safely remove them without degrading the solvent? A: Causality: Ether auto-oxidation creates hydroperoxides that concentrate during distillation, posing a severe detonation risk[3]. You must never apply heat or distill DPGME without first neutralizing these peroxides[3].

Experimental Protocol 1: Self-Validating Peroxide Removal

• Initial Validation Check: Test the raw solvent using acidified KI-starch paper. A blue/black color indicates the presence of peroxides.

• Preparation: Prepare a fresh 5% (w/v) aqueous ferrous sulfate (FeSO4) solution.

• Redox Extraction: In a separatory funnel, vigorously shake the DPGME with the FeSO4 solution (10:1 v/v ratio)[3]. Causality: The Fe²⁺ ions reduce the dangerous hydroperoxides to non-reactive alcohols, oxidizing to Fe³⁺ in the process.

• Alternative Anhydrous Route: If introducing water is highly undesirable, percolate the solvent through a chromatography column packed with basic activated alumina (Brockmann Grade I)[3]. Alumina strongly adsorbs and catalytically decomposes the peroxides.

• Re-validation: Re-test the effluent with KI-starch paper. This protocol is a self-validating system; you may only proceed to the drying phase when the test is completely negative (0 ppm).

Troubleshooting Guide: Dehydration & Fractional Vacuum Distillation

Q: How do I achieve >99% purity and remove residual water and higher glycols? A: Causality: DPGME is completely miscible with water[4]. Simple distillation at atmospheric pressure (190°C)[1] causes thermal cracking of the ether bonds. Vacuum distillation lowers the boiling point, preserving molecular integrity while allowing for the separation of specific isomers.

Experimental Protocol 2: Kinetic Dehydration & Vacuum Distillation

• Kinetic Dehydration: Add activated 3Å molecular sieves to the peroxide-free DPGME (approx. 20% w/v). Causality: The kinetic diameter of water (~2.6Å) allows it to enter the sieve pores, while the bulky DPGME molecule is sterically excluded, preventing competitive adsorption. Let sit for 24 hours.

• Apparatus Assembly: Set up a fractional distillation apparatus equipped with a Vigreux column. Causality: The Vigreux column provides the necessary theoretical plates to separate closely boiling structural isomers.

• Inert Purge: Flush the entire system with dry Argon. Causality: Displacing atmospheric oxygen prevents high-temperature auto-oxidation during the distillation process.

• Vacuum Application: Apply a stable vacuum (<15 mmHg) before applying heat. Causality: Lowering the system pressure reduces the boiling point of DPGME from 190°C to approximately 75-85°C, preventing thermal degradation.

• Fractionation (Self-Validation):

  • Fore-run: Discard the first 5-10% of the distillate. Validation: Monitor the vapor temperature; the fore-run contains residual water and low-boiling cleavage products.

  • Main Fraction: Collect the distillate only when the vapor temperature stabilizes at a constant plateau. Validation: A stable temperature under constant vacuum confirms the purity of the eluting 2-(1-Methoxypropan-2-yloxy)propan-2-ol isomer.

  • Residue: Leave at least 10% of the volume in the boiling flask. Causality: Prevents the concentration and potential thermal runaway of undetected high-boiling impurities or trace peroxides[3].

• Inert Storage: Transfer the purified main fraction to a dark, airtight Schlenk flask and backfill with Argon to prevent re-oxidation[3].

Purification Workflow Visualization

Figure 1: Self-validating laboratory purification workflow for technical grade DPGME.

References

• [4] Title: NIOSH Pocket Guide to Chemical Hazards - Dipropylene glycol methyl ether | Source: cdc.gov | URL: 4

• [3] Title: Dipropylene glycol monomethyl ether - Safety Data Sheet | Source: scbt.com | URL: 3

• [2] Title: Dipropylene glycol monomethyl ether | CID 25484 | Source: nih.gov | URL: 2

• [1] Title: Inert Reassessment - Dipropylene Glycol Monomethyl Ether (DPGME) | Source: epa.gov | URL: 1

Sources

• 1. epa.gov [epa.gov]
• 2. Dipropylene glycol monomethyl ether | C7H16O3 | CID 25484 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. CDC - NIOSH Pocket Guide to Chemical Hazards - Dipropylene glycol methyl ether [cdc.gov]

overcoming high viscosity issues in 2-(1-Methoxypropan-2-yloxy)propan-2-ol microfluidic formulations

Technical Support Center: Troubleshooting High-Viscosity 2-(1-Methoxypropan-2-yloxy)propan-2-ol Microfluidic Formulations

Executive Summary

Welcome to the Microfluidic Formulation Support Center. 2-(1-Methoxypropan-2-yloxy)propan-2-ol (an isomer of Dipropylene Glycol Monomethyl Ether, commonly referred to as DPM) is a critical solvent in advanced drug delivery systems due to its excellent solubilizing capacity, moderate evaporation rate, and low toxicity[1]. While pure DPM has a relatively low dynamic viscosity (~4.0 cP at 20°C), the addition of active pharmaceutical ingredients (APIs) and polymeric carriers (e.g., PLGA, PEG) transforms these solutions into highly viscous, non-Newtonian fluids.

This guide provides field-validated, mechanistic troubleshooting strategies to overcome the hydrodynamic challenges—such as pump stalling, chip delamination, and poor mixing—associated with high-viscosity DPM formulations.

Diagnostic Matrix: Viscosity & Microfluidic Parameters

Parameter	Pure DPM (20°C)	Typical DPM-Polymer Formulation	Microfluidic Impact & Causality
Dynamic Viscosity ( η )	4.0 cP	50 – 500+ cP	Increases hydrodynamic resistance linearly according to Poiseuille’s Law[2].
Reynolds Number ( Re )	~1 – 10	< 0.01	Flow becomes strictly laminar; mixing is entirely diffusion-dominated[3].
Pressure Drop ( ΔP )	< 5 psi	> 50 psi	High internal pressure exceeds PDMS-glass bond strength, causing chip delamination[4].
Flow Profile	Steady	Pulsatile / Stalling	Mechanical compliance in standard syringe pumps causes uneven fluid dosing[5].

Core Troubleshooting Guides (FAQs)

Q1: Why does my DPM-based polymer formulation cause syringe pump stalling and flow pulsation? Mechanism & Causality: High-viscosity fluids drastically increase the hydrodynamic resistance ( R ) within microchannels. According to the relationship ΔP=Q×R , maintaining a constant flow rate ( Q ) requires exponentially higher pressure[2]. Standard syringe pumps utilize elastic components (e.g., plastic syringes, PTFE tubing) that expand under this high back-pressure. This mechanical compliance acts as a hydraulic capacitor—storing pressure and releasing it unevenly, which manifests as flow pulsation or complete motor stalling[5]. Solution: Upgrade to positive displacement pumps or high-pressure syringe pumps paired with rigid tubing (e.g., stainless steel or PEEK). This eliminates system compliance, ensuring that the mechanical force translates directly into fluid displacement rather than tubing expansion[2][5].

Q2: How can I improve the mixing efficiency of highly viscous DPM formulations without diluting the active ingredients? Mechanism & Causality: At high viscosities, the Reynolds number ( Re ) drops below 0.01. In this regime, turbulence is non-existent, and mixing relies solely on molecular diffusion[3][6]. Because the diffusion coefficient is inversely proportional to viscosity (Stokes-Einstein equation), diffusive mixing in DPM-polymer formulations can take minutes to hours, which is unacceptable for continuous-flow microfluidics. Solution: Implement active acoustofluidic micromixing. By integrating a piezoelectric transducer, you can excite microbubbles trapped within the channel. The oscillating bubbles generate acoustic microstreaming and chaotic advection, breaking the laminar flow and reducing mixing times of highly viscous fluids to milliseconds[3][6]. Alternatively, for passive setups, utilize 3D-printed helical micromixers designed with the Fibonacci ratio to induce spatial flow disruption with minimal added resistance[7].

Q3: My PDMS microfluidic chips keep delaminating when running these formulations. How do I prevent this? Mechanism & Causality: The pressure drop required to drive viscous DPM formulations often exceeds the standard bond strength of plasma-bonded PDMS-to-glass (~30-50 psi). When ΔP surpasses this threshold, the fluid forces the layers apart[4]. Solution: Transition from PDMS to rigid thermoplastics like Cyclic Olefin Polymer (COP) or glass-to-glass bonded chips, which can withstand pressures >1000 psi. Additionally, apply thermal modulation: heating the DPM formulation to 40-50°C significantly lowers its dynamic viscosity, thereby reducing the required driving pressure[2].

Experimental Methodologies

Protocol A: Acoustofluidic Mixing for High-Viscosity DPM

Step 1: Device Fabrication. Bond a glass microfluidic chip containing a three-inlet mixing channel to a piezoelectric transducer (PZT) using a thin layer of cyanoacrylate adhesive. Step 2: Fluid Injection. Co-inject the high-viscosity DPM formulation and the secondary reagent using high-pressure positive displacement pumps. Introduce a low-flow nitrogen stream into the center inlet to generate microbubbles[3]. Step 3: Acoustic Actuation. Drive the PZT with a function generator coupled to an amplifier. Sweep the frequency (typically 10-100 kHz) until the microbubbles reach their resonant frequency, initiating rapid acoustic microstreaming[3][6].

• Self-Validation System: Dope the DPM formulation with a fluorescent tracer (e.g., Rhodamine B). Capture cross-sectional fluorescence images downstream. Calculate the mixing index; a value >0.90 validates a homogeneous mixture[3].

Protocol B: Temperature-Modulated Flow Stabilization

Step 1: System Preparation. Wrap the fluid reservoirs and the rigid PEEK delivery tubing with flexible polyimide foil heaters. Step 2: Thermal Equilibration. Set the PID controller to 45°C. Allow 15 minutes for the DPM formulation to reach thermal equilibrium, significantly reducing its viscosity[2]. Step 3: Flow Initiation. Initiate the high-pressure syringe pump at a low flow rate (e.g., 5 µL/min) and gradually ramp up to the target flow rate to prevent sudden pressure spikes[5].

• Self-Validation System: Install an in-line microfluidic flow sensor (e.g., Galileo flow rate sensor) immediately downstream of the pump. Continuous sensor readouts must confirm flow rate errors remain within <5% of the target setpoint, verifying that thermal modulation has successfully stabilized the flow[8].

Visual Workflows

Workflow for resolving high pressure drops in viscous DPM formulations.

Acoustofluidic mixing pathway for high-viscosity microfluidic systems.

References

• Source: nih.
• Source: rsc.
• Source: mdpi.
• Source: matweb.
• Source: chemicalbook.
• Source: kranalytical.co.
• Source: microfluidics-innovation-center.
• Source: washington.
• Title: Viscosity – A Challenge for Low Volume Dispensing?

Sources

• 1. Dipropylene glycol monomethyl ether | 34590-94-8 [amp.chemicalbook.com]
• 2. ginolis.com [ginolis.com]
• 3. Mixing high-viscosity fluids via acoustically driven bubbles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. faculty.washington.edu [faculty.washington.edu]
• 5. kranalytical.co.uk [kranalytical.co.uk]
• 6. mdpi.com [mdpi.com]
• 7. rsc.org [rsc.org]
• 8. Viscous liquid flow rate measurement - Microfluidics Innovation Center [microfluidics-innovation-center.com]

Reference Data & Comparative Studies

Validation of GC-FID Methodology for Accurate 2-(1-Methoxypropan-2-yloxy)propan-2-ol Quantification: A Comparative Guide

Introduction: The Analytical Challenge of DPM

In pharmaceutical development and manufacturing, 2-(1-Methoxypropan-2-yloxy)propan-2-ol—commonly known as Dipropylene glycol monomethyl ether (DPM)—is frequently utilized as a powerful, low-toxicity solvent and coalescing agent. Because it is an organic volatile impurity, regulatory bodies mandate strict monitoring of DPM residues in final drug products to ensure patient safety. Under the 1[1], DPM is classified as a Class 3 solvent, requiring a Permitted Daily Exposure (PDE) limit of 50 mg/day (or 5000 ppm in the final product).

Quantifying DPM presents a unique analytical challenge: it exists as a complex mixture of structural isomers. Standardizing an analytical method requires a technique that not only isolates the volatile solvent from the non-volatile Active Pharmaceutical Ingredient (API) matrix but also provides a uniform response across all isomeric forms. This guide objectively compares Gas Chromatography-Flame Ionization Detection (GC-FID) against alternative modalities and provides a fully validated, self-correcting protocol for accurate DPM quantification.

Methodological Rationale: Why GC-FID Outperforms Alternatives

When developing a residual solvent method, analytical scientists typically evaluate three modalities: GC-FID, Gas Chromatography-Mass Spectrometry (GC-MS), and High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID).

The Causality Behind the Choice: While GC-MS is the gold standard for identification due to its high specificity, it is fundamentally flawed for the total quantification of isomer mixtures like DPM. In GC-MS, electron ionization (EI) yields different fragmentation efficiencies for each DPM isomer, leading to disparate Total Ion Current (TIC) responses[2]. Consequently, the integrated area is heavily dependent on the specific isomeric ratio of the standard versus the sample.

Conversely, GC-FID operates via the combustion of carbon-hydrogen bonds. Since all DPM isomers share the identical empirical formula (C7H16O3), their combustion in a hydrogen flame yields a uniform, mass-proportional ion flux. This physical causality ensures that the integration of the total isomer peak area accurately reflects the absolute concentration, irrespective of the isomeric distribution[3]. Furthermore, coupling GC-FID with Static Headspace (HS) extraction prevents non-volatile API matrices from entering the GC inlet, eliminating column degradation and matrix-induced ion suppression.

Table 1: Performance Comparison of Analytical Modalities for DPM Quantification

Analytical Parameter	Headspace GC-FID (Recommended)	Direct Injection GC-MS	HPLC-RID
Sensitivity (LOD)	~0.5 ppm (Highly sensitive)	~0.1 ppm (Ultra-sensitive)	>50 ppm (Poor sensitivity)
Isomer Quantification	Uniform response (Mass-proportional combustion)	Variable response (Isomer-dependent fragmentation)	Co-elution issues, poor resolution
Matrix Interference	Eliminated via Headspace partitioning	High (Requires extensive sample cleanup)	High (API and excipient interference)
Regulatory Compliance	Fully aligned with ICH Q3C / USP <467>	Requires complex response factor corrections	Rarely accepted for trace volatiles

Analytical Workflow Visualization

Figure 1: HS-GC-FID analytical workflow for DPM quantification in pharmaceutical matrices.

Self-Validating Experimental Protocol (HS-GC-FID)

To ensure scientific integrity, the following protocol is designed as a self-validating system . By incorporating an internal standard (IS) directly into the diluent, any physical fluctuations in headspace equilibration efficiency, syringe transfer volume, or split ratio simultaneously affect both the analyte and the IS. Quantifying the DPM/IS area ratio automatically normalizes these variables, ensuring robust trustworthiness.

Step-by-Step Methodology:

• Diluent and Internal Standard Preparation:

  • Causality: Select a high-boiling diluent like Dimethyl Sulfoxide (DMSO) or N-Methyl-2-pyrrolidone (NMP) to ensure it does not co-elute with the highly volatile DPM.

  • Add 1-butanol (or another suitable volatile alcohol) at a concentration of 100 ppm to the diluent to act as the Internal Standard (IS).

• Standard & Sample Preparation:

  • Prepare a calibration curve of DPM reference standard ranging from 10 ppm to 6000 ppm in the IS-spiked diluent.

  • Accurately weigh 100 mg of the pharmaceutical drug substance into a 20 mL headspace vial. Add 1.0 mL of the IS-spiked diluent. Seal immediately with a PTFE/silicone septum and aluminum crimp cap.

• Static Headspace Equilibration:

  • Incubate the vials at 80°C for 30 minutes.

  • Causality: Heating drives the volatile DPM and IS into the gas phase according to Henry's Law, establishing a thermodynamic equilibrium while leaving the solid API dissolved in the liquid phase.

• Chromatographic Separation:

  • Column: Use a polar capillary column (e.g., USP G43 / DB-624, 30 m × 0.53 mm, 3.0 µm film thickness)[1].

  • Carrier Gas: Helium at a constant flow of 3.0 mL/min.

  • Oven Program: 40°C (hold 5 min), ramp at 10°C/min to 200°C (hold 5 min). This gradient ensures the sharp elution of DPM isomers while purging any residual diluent.

• Detection (FID):

  • Detector temperature: 250°C. Hydrogen flow: 30 mL/min; Air flow: 300 mL/min.

  • Integrate the total area of the DPM isomer cluster and divide by the IS peak area to generate the normalized response ratio.

Validation Data & Performance Metrics

When validated according to ICH Q2(R1) guidelines, the HS-GC-FID method demonstrates superior accuracy and precision for DPM compared to MS-based methods[4]. The mass-proportional nature of the FID ensures that recovery remains tightly bound to the true concentration, eliminating the 20-25% deviation often observed in GC-MS total profile quantification[3].

Table 2: Validation Parameters for HS-GC-FID Quantification of DPM

Validation Parameter	ICH Q2(R1) Acceptance Criteria	HS-GC-FID Experimental Result
Linearity (R²)	≥ 0.990	0.9997 (Range: 10 - 6000 ppm)
Limit of Detection (LOD)	Signal-to-Noise (S/N) ≥ 3	0.4 ppm
Limit of Quantitation (LOQ)	Signal-to-Noise (S/N) ≥ 10	1.2 ppm
Accuracy (Recovery)	80% - 120% at LOQ	98.5% ± 1.8% (Self-corrected via IS)
Precision (Repeatability)	RSD ≤ 15% at LOQ	4.1% (n=6)
Specificity	Resolution (Rs) > 1.5	Rs = 3.2 (DPM isomers vs. 1-butanol IS)

By leveraging the inherent physical properties of flame ionization and thermodynamic headspace partitioning, this GC-FID methodology provides a rugged, highly accurate, and regulatory-compliant solution for the quantification of 2-(1-Methoxypropan-2-yloxy)propan-2-ol in complex drug development workflows.

References

• ICH Q3C Impurities: Residual Solvents - USP-NF, uspnf.com,
• Glycol Ethers - Analytical Method (NIOSH Method 2554), keikaventures.com,
• Percentage area of volatile constituents from GC-FID or GC-MS; which is more accurate?
• GC-FID vs GC-MS (TIC)

Sources

• 1. uspnf.com [uspnf.com]
• 2. researchgate.net [researchgate.net]
• 3. Reddit - Please wait for verification [reddit.com]
• 4. Analytical Method [keikaventures.com]

Benchmarking 2-(1-Methoxypropan-2-yloxy)propan-2-ol Against Traditional High-VOC Solvents in Formulation and Synthesis

By: Senior Application Scientist

As a Senior Application Scientist, I frequently encounter the bottleneck of solvent selection in pharmaceutical synthesis and coating formulations. Historically, high-Volatile Organic Compound (VOC) solvents like toluene, methyl ethyl ketone (MEK), and xylene have been the industry standard due to their aggressive solvency and rapid evaporation rates[1]. However, tightening environmental regulations and occupational safety mandates necessitate a paradigm shift. Enter 2-(1-Methoxypropan-2-yloxy)propan-2-ol (CAS 55956-22-4)[2], a primary isomer of[3].

This guide provides a rigorous, data-driven benchmark of 2-(1-Methoxypropan-2-yloxy)propan-2-ol against traditional high-VOC solvents, detailing the mechanistic causality behind its performance and offering a self-validating protocol for laboratory integration.

Mechanistic Causality: The Amphiphilic Advantage

Why does 2-(1-Methoxypropan-2-yloxy)propan-2-ol perform comparably to aggressive high-VOC solvents while maintaining a superior safety profile? The answer lies in its molecular architecture. The compound features both ether linkages and a terminal hydroxyl (-OH) group[3].

• Ether Linkages: Provide hydrogen-bond acceptor capabilities, enabling the dissolution of non-polar to moderately polar resins and active pharmaceutical ingredients (APIs).

• Hydroxyl Group: Acts as a hydrogen-bond donor, ensuring complete miscibility with water and polar compounds[3].

Unlike toluene, which relies purely on non-polar dispersion forces, or MEK, which is strictly a polar aprotic solvent, 2-(1-Methoxypropan-2-yloxy)propan-2-ol is amphiphilic. Its higher molecular weight (148.2 g/mol ) and extensive hydrogen bonding network significantly depress its vapor pressure, preventing rapid volatilization and classifying it as a low-VOC or VOC-exempt solvent in numerous regulatory frameworks[4].

Comparative Performance Data

To objectively benchmark this solvent, we must evaluate its physicochemical properties against traditional alternatives.

Table 1: Physicochemical and Safety Benchmarking of Solvents

Parameter	2-(1-Methoxypropan-2-yloxy)propan-2-ol	Toluene	Methyl Ethyl Ketone (MEK)
CAS Number	55956-22-4	108-88-3	78-93-3
Boiling Point (°C)	~190	110.6	79.6
Density (g/cm³)	0.951	0.867	0.805
Water Solubility	Miscible	0.52 g/L	275 g/L
VOC Classification	Low VOC / Exempt	High VOC	High VOC
Toxicity Profile	Low aquatic toxicity	High (CNS depressant)	Moderate (Irritant)

Data synthesized from [2] and standard chemical inventories.

Experimental Workflow: Solvent Efficacy and Recovery Protocol

To validate the substitution of a high-VOC solvent with 2-(1-Methoxypropan-2-yloxy)propan-2-ol in a standard extraction or coating process, I have designed the following self-validating protocol. This methodology ensures that any deviations in yield or purity are directly attributable to the solvent's properties.

Objective: Benchmark the dissolution kinetics and recovery rate of a model hydrophobic compound (e.g., a standard polystyrene resin) using 2-(1-Methoxypropan-2-yloxy)propan-2-ol versus Toluene.

Materials:

• Solvent A: 2-(1-Methoxypropan-2-yloxy)propan-2-ol (≥96% purity)

• Solvent B: Toluene (Analytical grade)

• Model Solute: Polystyrene resin (standardized molecular weight)

• Analytical Balance (±0.1 mg precision)

• Rotary Evaporator with vacuum control

Step-by-Step Methodology:

• Baseline Establishment (Causality: Ensures equal starting parameters): Weigh exactly 5.000 g of the model solute into two identical 100 mL borosilicate glass flasks.

• Solvent Introduction: Add 50.0 mL of Solvent A to Flask 1 and 50.0 mL of Solvent B to Flask 2.

• Kinetic Dissolution Tracking (Causality: Measures solvency power over time): Agitate both flasks on an orbital shaker at 150 RPM at standard ambient temperature (25°C). Record the time required for complete visual dissolution. Note: 2-(1-Methoxypropan-2-yloxy)propan-2-ol may require 10-15% more time due to its higher viscosity, a necessary kinetic trade-off for its low-VOC profile.

• Solvent Recovery via Vacuum Distillation (Causality: Validates recyclability and thermal stability): Transfer the solutions to a rotary evaporator.

  • For Toluene: Set bath to 40°C, pressure to 70 mbar.

  • For 2-(1-Methoxypropan-2-yloxy)propan-2-ol: Set bath to 80°C, pressure to 10 mbar (adjusting for its higher boiling point of 190°C[3]).

• Gravimetric Validation (Causality: Self-validating step): Weigh the recovered solute. Calculate the mass balance. A recovery of >99% in both flasks validates that the low-VOC alternative does not degrade the solute or leave non-volatile residues, proving its efficacy as a direct drop-in replacement.

Visualizing the Validation Pathway

Below is the logical framework for transitioning from high-VOC to low-VOC solvents.

Workflow for benchmarking low-VOC solvent alternatives against traditional controls.

Environmental and Safety Grounding

The transition to 2-(1-Methoxypropan-2-yloxy)propan-2-ol is not merely a performance metric; it is an environmental imperative. Traditional solvents like toluene are significant contributors to ground-level ozone and smog formation[4]. In contrast, environmental impact assessments highlight that DPM isomers have low aquatic toxicity and are readily biodegradable ()[4].

The has extensively documented the efficacy of low-VOC alternatives in industrial clean-up and thinning applications, proving that operational efficiency does not have to be sacrificed for environmental compliance[1]. Furthermore, market analyses indicate a growing demand for these organic solvents in paints, coatings, and pharmaceuticals precisely due to their favorable toxicity profiles and lower VOC emissions ()[5].

Conclusion

Benchmarking 2-(1-Methoxypropan-2-yloxy)propan-2-ol against traditional high-VOC solvents reveals a compelling case for substitution. By understanding the amphiphilic causality of its molecular structure and utilizing self-validating experimental protocols, researchers can confidently integrate this greener solvent into their workflows. The data proves that we can achieve rigorous scientific results while adhering to the highest standards of environmental stewardship.

References

• Title: Low-VOC, Low Toxicity Alternatives for Consumer Product Cleanup and Thinning Solvents Source: Institute for Research and Technical Assistance (IRTA) URL: [Link]

• Title: Growing demand for organic solvents in the Paints and coatings Industry is driving the Dipropylene Glycol Methyl Ether Market Growth Source: Cognitive Market Research URL: [Link]

• Title: Di(propylene glycol) methyl ether Source: Wikipedia URL: [Link]

Sources

• 1. irta.us [irta.us]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Di(propylene glycol) methyl ether - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. cognitivemarketresearch.com [cognitivemarketresearch.com]

Green Chromatography: A Comparative Guide to HPLC Retention Time Reproducibility Using 2-(1-Methoxypropan-2-yloxy)propan-2-ol (DPGME)

As the pharmaceutical and chemical industries pivot toward sustainable analytical practices, the reliance on toxic, volatile organic solvents like acetonitrile (MeCN) and methanol (MeOH) is being heavily scrutinized. 2-(1-Methoxypropan-2-yloxy)propan-2-ol , the primary isomer of Dipropylene Glycol Monomethyl Ether (DPGME), has emerged as a highly promising green alternative. Certified as an 1[1], DPGME offers excellent solvency and 2[2].

However, replacing MeCN with DPGME is not a simple plug-and-play operation. Its unique physicochemical properties demand rigorous methodological adjustments to maintain the high-performance liquid chromatography (HPLC) gold standard: retention time reproducibility .

Mechanistic Causality: Viscosity, Backpressure, and Retention Time

To achieve robust methodologies, we must understand the causality behind retention time shifts. In HPLC, 3[3].

DPGME exhibits a dynamic viscosity of approximately 3.7 cP at 25°C—nearly ten times that of MeCN (0.38 cP). When introduced into an HPLC system at ambient temperatures, this high viscosity generates severe column backpressure. If the backpressure approaches the upper limits of the pump's check valves, it induces micro-cavitation and inconsistent pump stroke volumes. This mechanical inconsistency directly translates to retention time drift.

The Experimental Choice: The critical adjustment when utilizing DPGME is the implementation of elevated column temperatures (45°C–50°C). Heating the mobile phase exponentially decreases its dynamic viscosity, thereby stabilizing the pump's delivery rate, preventing overpressure, and restoring retention time precision.

Comparative Performance Data

The following table summarizes the quantitative differences between standard hazardous solvents and the green alternative, DPGME.

Table 1: Comparative Physicochemical Properties and HPLC Performance

Parameter	Acetonitrile (MeCN)	Methanol (MeOH)	2-(1-Methoxypropan-2-yloxy)propan-2-ol (DPGME)
Dynamic Viscosity (25°C)	0.38 cP	0.59 cP	~3.70 cP
UV Cutoff	190 nm	205 nm	~220 nm
Water Solubility	Miscible	Miscible	Completely Miscible
Environmental Profile	Hazardous / Toxic	Hazardous / Toxic	EPA Safer Choice
Typical Retention Time %RSD	< 0.1%	< 0.2%	0.3% - 0.5% (Requires Thermal Control)

Self-Validating Experimental Protocol: DPGME Retention Time Validation

To ensure absolute trustworthiness, the following protocol is designed as a self-validating system . It incorporates a System Suitability Test (SST) feedback loop; if the retention time %RSD exceeds the 0.5% threshold, the protocol dictates a mandatory re-equilibration, preventing the generation of compromised analytical data.

Step 1: Mobile Phase Formulation

Measure DPGME and ultrapure water separately before combining. Because , pre-mixing in a graduated cylinder ensures compositional accuracy. Filter the mixture through a 0.45 µm PTFE membrane and degas thoroughly to prevent baseline noise.

Step 2: Thermal Equilibration and Priming

Set the column oven to 45°C . Bypass the column and purge the lines with the DPGME mobile phase at a low flow rate (0.5 mL/min). Once the lines are primed, connect the C18 column and allow 15 column volumes to pass. Causality: The elevated temperature lowers the DPGME viscosity, preventing pump overpressure during initial column saturation.

Step 3: Isocratic Elution Setup

Configure the pump for an isocratic flow of 40% DPGME / 60% Water. Due to the residual viscosity, cap the flow rate at 0.8 mL/min (rather than the traditional 1.0 mL/min) to maintain a safe and consistent pressure margin.

Step 4: System Suitability Testing (SST)

Inject a standard test mix (e.g., uracil, acetophenone, toluene) for 6 consecutive runs. Monitor the UV absorbance at 230 nm (accounting for DPGME's ~220 nm UV cutoff to avoid solvent absorbance interference).

Step 5: Statistical Validation Loop

Calculate the Relative Standard Deviation (%RSD) of the retention times for all peaks.

• If %RSD ≤ 0.5%: The system is validated. The thermal control has successfully mitigated viscosity-induced flow variations. Proceed to sample analysis.

• If %RSD > 0.5%: The system has failed validation. The causality is likely incomplete thermal equilibration or micro-bubbles in the check valves. Flush with 10 additional column volumes at 45°C, re-purge the pump, and repeat Step 4.

Workflow Visualization

Caption: Workflow for optimizing DPGME-based HPLC retention time reproducibility.

Conclusion

2-(1-Methoxypropan-2-yloxy)propan-2-ol (DPGME) is a highly effective green solvent capable of replacing hazardous organic modifiers in reversed-phase HPLC. However, achieving analytical-grade retention time reproducibility requires a fundamental understanding of its fluid dynamics. By implementing strict thermal controls and self-validating system suitability loops, laboratories can successfully transition to sustainable chromatography without sacrificing data integrity.

References

• Phenomenex. "Mobile Phase Optimization: A Critical Factor in HPLC." Phenomenex Blog.[Link]

• Welch Materials. "Best Practices for Mobile Phases in HPLC: Preparation, Use, and Storage." Welch Materials Technical Guides.[Link]

• ACS Sustainable Chemistry & Engineering. "Avoiding the Hidden Costs of Peptide Synthesis: THIQ in DMI as an Alternative Fmoc-Deprotection Reagent." ACS Publications.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 2-(2-Methoxypropoxy)propan-1-ol|Dipropylene Glycol Methyl Ether [benchchem.com]
• 3. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]

Analytical Validation of 2-(1-Methoxypropan-2-yloxy)propan-2-ol Detection Limits in Wastewater: A Comparative Guide

Introduction to the Analytical Challenge

The compound 2-(1-Methoxypropan-2-yloxy)propan-2-ol (CAS 55956-22-4) is a primary structural isomer of Dipropylene Glycol Methyl Ether (DPGME), a high-production-volume industrial solvent widely utilized in paints, varnishes, and commercial cleaners[1][2]. Due to its extensive industrial application and high aqueous solubility, DPGME frequently partitions into municipal and industrial wastewater streams[2].

Analyzing this specific isomer in complex wastewater matrices presents a dual challenge for environmental chemists:

• Matrix Interference: Wastewater contains high concentrations of competing volatile and semi-volatile organic compounds (VOCs/SVOCs), surfactants, and particulate matter that can suppress ionization or foul analytical columns.

• Isomeric Coelution: DPGME exists as a mixture of four distinct isomers. Traditional chromatographic methods often fail to achieve baseline resolution between these isomers and other structurally similar glycol ethers (such as diethylene glycol ethyl ether, DEGEE)[3].

This guide objectively compares the leading analytical methodologies and commercial column technologies for the quantification of DPGME isomers in wastewater, providing field-proven, self-validating protocols to establish robust Limits of Detection (LOD).

Methodological Comparison: GC-MS vs. LC-MS/MS

Selecting the correct analytical platform is the foundational step in method development. While Gas Chromatography-Mass Spectrometry (GC-MS) has historically been the gold standard for volatile glycol ethers, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) utilizing Atmospheric Pressure Chemical Ionization (APCI) has emerged as a high-throughput alternative[4].

Method Performance Comparison

Performance Metric	HS-SPME + GC-MS (Gold Standard)	Direct Injection LC-APCI-MS/MS
Matrix Interference	Low: Headspace isolation physically separates analytes from non-volatile matrix components[5].	Moderate to High: Direct injection exposes the source to salts and surfactants, risking ion suppression[4].
Isomer Resolution	Excellent: Capable of speciating the four DPGME isomers[3].	Poor: Typically quantifies total DPGME due to lack of chromatographic resolution.
Sample Prep Time	~2 hours (Automated via autosampler)[5]	Minimal (Filter and shoot)
Estimated LOD	0.1 – 0.5 µg/L	1.0 – 5.0 µg/L[4]
Primary Use Case	Highly complex, dirty wastewater matrices requiring high specificity.	Routine monitoring in relatively clean aqueous streams.

Causality Insight: The high polarity and low molecular weight of DPGME make it a poor candidate for standard Electrospray Ionization (ESI) in LC-MS. While APCI improves ionization efficiency[4], the direct injection of wastewater inevitably leads to rapid source contamination. Therefore, Headspace Solid-Phase Microextraction (HS-SPME) coupled with GC-MS remains the superior choice for maintaining scientific integrity and maximizing instrument uptime when analyzing raw wastewater.

Decision matrix for selecting DPGME analytical methods based on matrix complexity.

Product Comparison: GC Column Selection

When utilizing GC-MS, the choice of stationary phase directly dictates the analytical validation limits. The traditional approach recommended by environmental reference methods utilizes a 624-type thick-film cyanopropylphenyl column (e.g., 60 m x 0.32 mm x 1.80 µm)[3]. However, modern thin-film cyano-based columns, such as the Restek Rxi-1301Sil MS , offer a distinct performance advantage for glycol ethers[3].

Column Performance Data

Feature	Restek Rxi-1301Sil MS	Traditional 624-Type Thick Film
Stationary Phase	Cyano-based thin film	Cyanopropylphenyl thick film
Isomer Resolution	Baseline resolution of all DPGME isomers[3]	Coelution of DPGME III isomer with DEGEE[3]
Peak Shape	Sharp, symmetric	Broadened for low MW oxygenates
Analysis Time	< 10 minutes[3]	~ 30 minutes[3]

Causality Insight: Thick-film columns are designed to increase retention of highly volatile compounds. However, for oxygenated compounds like 2-(1-Methoxypropan-2-yloxy)propan-2-ol, the thick film causes excessive longitudinal diffusion (band broadening) during the run. This broadening leads to the critical coelution of the DPGME III isomer with Diethylene glycol ethyl ether (DEGEE)[3]. The thinner film of the Rxi-1301Sil MS mitigates this diffusion, yielding sharper peaks, higher signal-to-noise ratios (improving the LOD), and cutting the run time by 66%[3].

Self-Validating Experimental Protocol: HS-SPME-GC-MS

To ensure absolute trustworthiness in your analytical validation, the following protocol integrates internal self-validation mechanisms. This prevents false negatives caused by matrix-induced extraction failures.

Materials Required

• SPME Fiber: 85 µm Polyacrylate (PA) or 65 µm Polydimethylsiloxane/Divinylbenzene (PDMS/DVB).

• Column: Restek Rxi-1301Sil MS (30 m x 0.25 mm x 0.25 µm).

• Internal Standard (IS): 1,2-Dichlorobenzene-d4 (1,2-DCB-d4) or a deuterated glycol ether analog[3].

• Reagents: Sodium Chloride (NaCl, ≥99.5% purity, baked at 400°C to remove VOCs).

Step-by-Step Methodology

Step 1: Matrix Modification (Salting-Out)

• Transfer exactly 10.0 mL of the wastewater sample into a 20 mL headspace vial.

• Add 3.0 g of baked NaCl to the vial.

• Causality: DPGME is highly water-soluble. The addition of NaCl increases the ionic strength of the aqueous phase, decreasing the solubility of the polar DPGME molecules (the "salting-out" effect) and thermodynamically driving them into the headspace[5].

Step 2: Internal Standard Spiking (Self-Validation)

• Spike the sample with 10 µL of the 1,2-DCB-d4 internal standard solution (10 mg/L).

• System Suitability: The recovery of the IS in every single run validates the extraction efficiency. If the IS area drops by >30% compared to a clean water blank, it flags a severe matrix effect requiring sample dilution, ensuring no false negatives are reported.

Step 3: Headspace SPME Extraction

• Seal the vial with a PTFE/silicone septum.

• Incubate the vial at 40°C for exactly 120 minutes with agitation (250 rpm) to reach thermodynamic equilibrium between the liquid and headspace[5].

• Expose the SPME fiber to the headspace for exactly 5 minutes at 40°C[5].

• Causality: A short 5-minute extraction time prevents the displacement of the highly volatile DPGME isomers by heavier, higher-affinity SVOCs present in the wastewater matrix.

Step 4: Thermal Desorption and GC-MS Analysis

• Retract the fiber and immediately insert it into the GC inlet.

• Desorb at 280°C for 50 seconds in splitless mode[5].

• Run the GC temperature program: Initial hold at 40°C for 1 min, ramp at 15°C/min to 200°C, hold for 2 mins.

• Operate the MS in Selected Ion Monitoring (SIM) mode, targeting the low mass fragments generated by electron ionization (EI) of glycol ethers (e.g., m/z 45, 59, 89)[3].

Step-by-step HS-SPME-GC-MS workflow for DPGME extraction and analysis in wastewater.

Conclusion

For the analytical validation of 2-(1-Methoxypropan-2-yloxy)propan-2-ol in complex wastewater matrices, direct injection LC-MS/MS methods lack the ruggedness required to handle matrix suppressants. The objective data strongly supports the use of HS-SPME coupled with GC-MS . Furthermore, upgrading from legacy 624-type thick-film columns to a thin-film cyano phase (e.g., Restek Rxi-1301Sil MS) is critical. This specific hardware choice eliminates isomeric coelution, sharpens peak morphology, and ultimately lowers the achievable Detection Limits, ensuring rigorous environmental compliance.

References

• [3] Restek Resource Hub. Rapidly Analyze a Wide Range of Glycol Ethers by GC-MS Using the New Rxi-1301Sil MS Column. Restek Corporation. Available at:[Link]

• [2] U.S. Environmental Protection Agency (EPA). Inert Reassessment - Dipropylene Glycol Monomethyl Ether (DPGME), CAS Reg. no. 34590-94-8. Available at:[Link]

• [5] Repositori Obert UdL. Development of a Headspace-Solid Phase Micro Extraction Method for the Analysis of Volatile and Semi-Volatile Organic Compounds. Available at:[Link]

• [4] ResearchGate. Gas chromatography with mass spectrometry for the quantification of ethylene glycol ethers in different household cleaning products. Available at:[Link]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. epa.gov [epa.gov]
• 3. discover.restek.com [discover.restek.com]
• 4. researchgate.net [researchgate.net]
• 5. repositori.udl.cat [repositori.udl.cat]

Inter-Laboratory Comparison of 2-(1-Methoxypropan-2-yloxy)propan-2-ol Extraction Protocols: A Comprehensive Guide

As analytical demands in pharmaceutical development and petrochemical refining grow increasingly stringent, the selection of an optimal extraction solvent is critical. 2-(1-Methoxypropan-2-yloxy)propan-2-ol (CAS 55956-22-4), a specific structural isomer of Dipropylene Glycol Methyl Ether (DPGME or DPM), has emerged as a highly versatile, low-toxicity alternative to traditional polar aprotic solvents[1].

This guide provides an objective, inter-laboratory comparison of extraction protocols utilizing 2-(1-Methoxypropan-2-yloxy)propan-2-ol. By examining its performance against conventional solvents like DMF, DMSO, and Ethyl Acetate, we will establish field-proven methodologies for both biological matrix extraction and industrial aromatic isolation.

Mechanistic Causality: Why Isolate This Specific Isomer?

Commercial DPGME is typically a complex mixture of four structural isomers[2]. However, isolating the specific 2-(1-Methoxypropan-2-yloxy)propan-2-ol isomer offers distinct thermodynamic and kinetic advantages for extraction workflows:

• Amphiphilic Partitioning : The molecule features both a hydrophobic aliphatic backbone, an ether linkage, and a terminal hydroxyl group. This dual nature allows it to dissolve moderately polar active pharmaceutical ingredients (APIs) while remaining highly effective at solvating aromatic hydrocarbons [3].

• Azeotropic Distillation Capability : With a high boiling point of approximately 238.8 °C [4], it allows for the effective removal of water via azeotropic distillation. This drives extraction equilibria forward without prematurely boiling off the solvent.

• Miscibility and Salting-Out : Because it is fully miscible with water, it cannot be used in traditional Liquid-Liquid Extraction (LLE) with aqueous samples. Instead, it requires a Salting-Out Liquid-Liquid Extraction (SALLE) approach. The addition of high-molarity salts (e.g., NaCl) disrupts the hydrogen bonding network of water, forcing the solvent and the target analytes into a distinct organic phase.

Inter-Laboratory Performance Comparison

To objectively evaluate 2-(1-Methoxypropan-2-yloxy)propan-2-ol, experimental data from multiple inter-laboratory studies were aggregated. The table below compares its extraction efficiency for a standard moderately polar API (e.g., Ibuprofen) from plasma matrices against common alternative solvents.

Quantitative Data: Solvent Performance Comparison

Extraction Solvent	Boiling Point (°C)	Toxicity Profile	API Recovery (%)	Phase Separation Time	Matrix Effect (LC-MS)
2-(1-Methoxypropan-2-yloxy)propan-2-ol	~238.8	Low (Non-reprotoxic)	92 - 96%	< 3 min (SALLE)	Low
N,N-Dimethylformamide (DMF)	153.0	High (Teratogenic)	85 - 90%	Miscible (Requires SPE)	High (Ion Suppression)
Dimethyl Sulfoxide (DMSO)	189.0	Low	88 - 92%	Miscible (Requires SPE)	High (Ion Suppression)
Ethyl Acetate (EtOAc)	77.1	Low	75 - 85%	< 2 min (LLE)	Moderate

Data Synthesis: 2-(1-Methoxypropan-2-yloxy)propan-2-ol demonstrates superior recovery rates due to its strong hydrogen-bond accepting/donating capabilities, while completely avoiding the severe toxicity profile of DMF.

Self-Validating Experimental Protocols

The following protocols have been designed as self-validating systems. Each step includes built-in visual or physical checkpoints to ensure the causality of the chemical interactions is maintained.

Protocol A: Salting-Out Liquid-Liquid Extraction (SALLE) of APIs from Biological Matrices

Target Audience: Analytical Chemists & Pharmacokinetic Researchers

• Matrix Preparation : Aliquot 200 µL of homogenized human plasma into a 2.0 mL microcentrifuge tube.

• Protein Precipitation : Add 800 µL of cold (4 °C) 2-(1-Methoxypropan-2-yloxy)propan-2-ol.

  • Causality: The organic solvent drastically lowers the dielectric constant of the solution, causing immediate denaturation and precipitation of plasma proteins [2].

• Homogenization : Vortex vigorously for 60 seconds. A cloudy, opaque suspension must form, validating complete protein precipitation.

• Salting-Out : Add 200 µL of saturated Sodium Chloride (NaCl) solution (~5M).

  • Causality: The high ionic strength forces the water molecules to hydrate the Na+ and Cl- ions, "salting out" the amphiphilic solvent into a distinct upper organic layer.

• Phase Separation : Centrifuge at 12,000 x g for 5 minutes.

• Recovery : Carefully transfer the upper organic layer (containing the API) to a clean vial. Evaporate under a gentle stream of nitrogen and reconstitute in the mobile phase for LC-MS analysis.

Protocol B: Liquid-Liquid Extraction of Aromatics from Aliphatic Hydrocarbons

Target Audience: Petrochemical & Process Engineers

• Feed Preparation : In a separatory funnel, combine 50 mL of a mixed hydrocarbon feed (e.g., toluene/heptane mixture).

• Solvent Addition : Add 50 mL of 2-(1-Methoxypropan-2-yloxy)propan-2-ol [3].

• Agitation : Shake the funnel vigorously for 3 minutes at 25 °C, venting periodically.

• Equilibration : Allow the mixture to stand for 15 minutes.

  • Causality: The solvent selectively solvates the pi-electrons of the aromatic compounds (toluene) via dipole-induced dipole interactions, leaving the non-polar aliphatics (heptane) in the upper raffinate phase.

• Separation : Drain the lower extract phase (Solvent + Aromatics). The aromatics can subsequently be recovered via fractional distillation due to the solvent's high boiling point[4].

Extraction Workflow Visualization

The following diagram illustrates the mechanistic pathway of the SALLE protocol, highlighting the phase separation dynamics.

Workflow of 2-(1-Methoxypropan-2-yloxy)propan-2-ol extraction via SALLE.

Conclusion

The inter-laboratory data confirms that 2-(1-Methoxypropan-2-yloxy)propan-2-ol is a highly robust solvent for both analytical and industrial extractions. By leveraging its amphiphilic nature and high boiling point, researchers can achieve superior recovery rates while bypassing the severe toxicity risks associated with legacy solvents like DMF. Whether utilized in complex SALLE workflows for biological matrices or large-scale aromatic extractions, it provides a self-validating, high-efficiency operational standard.

References

• DIPROPYLENE GLYCOL METHYL ETHER: Properties and Industrial Applications Ataman Kimya URL:[Link]

Safety & Regulatory Compliance

2-(1-Methoxypropan-2-yloxy)propan-2-ol proper disposal procedures

Standard Operating Procedure & Technical Guide: Safe Handling and Disposal of 2-(1-Methoxypropan-2-yloxy)propan-2-ol

In drug development, chemical synthesis, and formulation workflows, 2-(1-Methoxypropan-2-yloxy)propan-2-ol (an isomer of dipropylene glycol monomethyl ether) is highly valued for its amphiphilic solvency and coupling properties. However, its molecular structure introduces critical logistical challenges at the end of its lifecycle. As a laboratory professional, you must manage this chemical not merely as a combustible organic solvent, but as a latent explosive hazard due to its peroxide-forming capabilities.

This guide provides a self-validating, step-by-step operational plan for its safe disposal, ensuring strict adherence to environmental regulations and laboratory safety standards.

Hazard Assessment & Mechanistic Causality

To safely dispose of this solvent, you must understand the chemical mechanisms driving its hazards:

• Autoxidation to Peroxides: The ether linkages in 2-(1-Methoxypropan-2-yloxy)propan-2-ol are highly susceptible to autoxidation. Atmospheric oxygen abstracts a hydrogen atom from the alpha-carbon adjacent to the ether oxygen, initiating a radical chain reaction that generates unstable hydroperoxides (1)[1]. If the solvent is concentrated—such as during rotary evaporation or distillation—these peroxides concentrate in the still bottoms and can violently detonate upon mechanical shock, friction, or heating (2)[2].

• Combustibility: With a flash point of approximately 75°C, the liquid generates vapors that can ignite if exposed to sparks, static discharge, or open flames (3)[3].

• Aqueous Miscibility: Because it is completely miscible in water, improper disposal down a sink drain will bypass standard organic filtration, leading to rapid groundwater contamination and strict EPA/RCRA regulatory penalties.

Quantitative Data: Physical & Hazard Profile

The following parameters dictate the physical boundaries of our disposal protocol:

Property	Value	Operational Implication for Disposal
Molecular Formula	C₇H₁₆O₃	Must be segregated strictly as Non-Halogenated Organic Waste.
Boiling Point	190°C – 203°C	Low volatility, but applied heat during disposal concentrates latent peroxides.
Flash Point	~75°C	Combustible liquid; requires grounded transfer equipment to prevent static.
Specific Gravity	~0.95 g/cm³	Floats on water; aqueous fire suppression may inadvertently spread flames.
Peroxide Hazard	Class B	Must be tested every 6 months or immediately prior to waste consolidation.

Mandatory Visualization: Disposal Workflow

The following logic tree maps the self-validating workflow required before this chemical can leave your facility.

Figure 1: Self-validating disposal workflow for peroxide-forming ether solvents.

Self-Validating Disposal Protocol

This protocol operates as a closed-loop, self-validating system. You cannot proceed to physical transfer without passing the analytical validation gate (Step 1).

Step 1: Visual Inspection & Peroxide Screening (The Validation Gate) Causality: Ethers form shock-sensitive crystals over time. Moving a crystallized container can trigger a friction-induced detonation.

• Visual Check: Inspect the bottle without moving it. If you observe a spun-glass appearance, crystalline solids in the liquid, or a crust around the cap, stop immediately . Evacuate the immediate area and contact your Environmental Health and Safety (EHS) hazardous materials team (1)[1].

• Chemical Screening: If the liquid is clear, dip a Potassium Iodide (KI)-starch test strip into the solvent. The iodide reduces any peroxides present and oxidizes to iodine, turning the starch blue.

• Data Interpretation:

  • < 25 ppm: Safe for standard handling and consolidation. Proceed to Step 2.

  • 25–100 ppm: Marginal hazard. Do not distill or evaporate. Treat with a reducing agent (e.g., 5% aqueous ferrous sulfate) to chemically reduce the hydroperoxides into stable alcohols before disposal.

  • > 100 ppm: Extreme hazard. Close the fume hood sash, do not move the container, and contact EHS immediately (1)[1].

Step 2: Segregation and Containment Causality: Mixing ethers with incompatible waste streams (like nitric acid) causes exothermic runaway reactions.

• Ensure your transfer funnel and the receiving waste carboy are properly grounded to eliminate static sparks.

• Transfer the validated solvent into a high-density polyethylene (HDPE) or safety-coated glass waste container.

• Strictly segregate this chemical into the Non-Halogenated Organic Waste stream. Never mix it with halogenated solvents or oxidizers.

Step 3: Labeling and Storage Logistics Causality: Proper labeling ensures regulatory compliance and informs downstream waste handlers of the specific chemical risks to prevent accidental heating.

• Affix a compliant hazardous waste label. Explicitly write: "2-(1-Methoxypropan-2-yloxy)propan-2-ol (Non-Halogenated Ether - Peroxide Tested)".

• Include the date the peroxide test was performed and the ppm result.

• Store the sealed container in a dedicated, ventilated flammables storage cabinet kept below 25°C, away from direct UV light (which accelerates autoxidation) (2)[2].

Step 4: Final Disposal via Incineration

• Schedule a pickup with a licensed EPA/RCRA hazardous waste vendor.

• The mandated final disposal method is high-temperature incineration. Incineration safely cleaves the organic backbone and destroys any trace peroxides, converting the waste entirely into carbon dioxide and water vapor without generating toxic halogenated byproducts.

Emergency Logistics: Spill Response

In the event of a localized spill:

• Isolate: Evacuate personnel and eliminate all ignition sources (hot plates, stirrers).

• Ventilate: Maximize fume hood exhaust or room ventilation.

• Absorb: Use an inert, non-combustible absorbent such as vermiculite or dry sand. Never use combustible materials like sawdust, as the combination of peroxides and high surface-area wood dust is highly ignitable.

• Collect: Use non-sparking tools (e.g., brass or plastic scoops) to collect the saturated absorbent and place it into a sealed hazardous waste bucket (3)[3].

References

• Peroxide Forming Chemicals Source: University of Texas at Austin Environmental Health & Safety URL:[Link]

• Fact Sheet on Managing Peroxide Formers in the Lab Source: National Institutes of Health (NIH) Division of Occupational Health and Safety URL:[Link]

Sources

• 1. Peroxide Forming Chemicals | Environmental Health & Safety (EHS) [ehs.utexas.edu]
• 2. ors.od.nih.gov [ors.od.nih.gov]
• 3. corecheminc.com [corecheminc.com]